Sgf29-IN-1

• CAS: 6638-82-0

Core Science & Biosynthesis

Sgf29-IN-1: A Technical Guide to its Impact on Histone Acetylation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Sgf29-IN-1, a selective inhibitor of the SAGA-associated factor 29 (Sgf29), and its consequential effects on histone acetylation. This document details the mechanism of action, summarizes key quantitative data, provides comprehensive experimental protocols, and visualizes the underlying biological pathways and experimental workflows.

Introduction: Sgf29 as a Therapeutic Target

Sgf29 is a critical component of the Spt-Ada-Gcn5 acetyltransferase (SAGA) and ADA-Two-A-containing (ATAC) histone acetyltransferase complexes.[1][2] It functions as an epigenetic "reader" by specifically recognizing di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) through its tandem Tudor domains.[3][4] This binding is essential for recruiting the SAGA complex to target gene promoters, leading to the acetylation of histone H3, particularly at lysine 9 (H3K9ac), a mark associated with active gene transcription.[3][5] Dysregulation of Sgf29 has been implicated in the progression of certain cancers, such as leukemia, making it a compelling target for therapeutic intervention.[1][2]

Sgf29-IN-1 (also known as Cpd_DC60) has been identified as a selective inhibitor that targets the Tudor domain of Sgf29.[1][6][7] By blocking the reader function of Sgf29, Sgf29-IN-1 disrupts the recruitment of the SAGA complex and subsequently impedes histone acetylation, demonstrating therapeutic potential in diseases like leukemia.[1][6]

Mechanism of Action of Sgf29-IN-1

Sgf29-IN-1 functions by competitively inhibiting the binding of the Sgf29 Tudor domain to its histone ligand, H3K4me3. This disruption of the Sgf29-histone interaction prevents the localization of the SAGA complex to the chromatin at specific gene promoters. The absence of the SAGA complex's histone acetyltransferase (HAT) module, which contains the catalytic subunit Gcn5 (KAT2A), results in a decrease in histone H3 acetylation at these sites.[5][8] The most prominently affected modification is H3K9 acetylation.[1][5]

Below is a diagram illustrating the signaling pathway.

Sgf29-IN-1 Signaling Pathway

Quantitative Data on the Effect of Sgf29-IN-1 on Histone Acetylation

The following table summarizes the quantitative effects of Sgf29-IN-1 on histone acetylation as reported in the literature.

Parameter	Cell Lines	Concentration	Effect	Reference
Inhibition of H3K9 Acetylation	MOLM13, MV4-11 (Leukemia)	20 µM	Blocks H3K9 acetylation.	[6]
Reduction of Ribosomal Protein Expression	MOLM13, MV4-11 (Leukemia)	20 µM	Reduced levels of RPL8 and RPS2.	[6]
In Vivo Efficacy	CD45.2+ MLL-AF9 leukemia mouse model	5 mg/kg (i.p. every other day)	Inhibits leukemia progression, reduces the percentage of leukemic cells in peripheral blood and spleen, and improves survival.	[6]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of findings. The following sections describe the protocols used to assess the impact of Sgf29-IN-1 on histone acetylation.

Western Blotting for Histone Modifications

This protocol is used to determine the global changes in histone acetylation levels within cells following treatment with Sgf29-IN-1.

1. Cell Lysis and Histone Extraction:

• Treat leukemia cell lines (e.g., MOLM13, MV4-11) with Sgf29-IN-1 (20 µM) or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24-48 hours).

• Harvest cells by centrifugation and wash with ice-cold PBS.

• Lyse the cells using a hypotonic buffer to isolate nuclei.

• Extract histones from the nuclear pellet using an acid extraction method (e.g., with 0.2 M HCl or H2SO4).

• Neutralize the acid and determine the protein concentration using a BCA or Bradford assay.

2. SDS-PAGE and Immunoblotting:

• Separate equal amounts of histone extracts on a 15% SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for acetylated H3K9 (e.g., Abcam ab1191) overnight at 4°C.[3][4] A primary antibody for total histone H3 should be used as a loading control.

• Wash the membrane three times with TBST.

• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensities using densitometry software.

Chromatin Immunoprecipitation (ChIP)

ChIP assays are employed to investigate the effect of Sgf29-IN-1 on the localization of the SAGA complex and the levels of specific histone marks at particular gene promoters.

1. Cell Treatment and Cross-linking:

• Treat cells with Sgf29-IN-1 as described above.

• Cross-link proteins to DNA by adding formaldehyde to a final concentration of 1% and incubating for 10 minutes at room temperature.

• Quench the cross-linking reaction with glycine.

2. Chromatin Preparation:

• Lyse the cells and isolate the nuclei.

• Resuspend the nuclear pellet in a lysis buffer and sonicate the chromatin to shear the DNA into fragments of 200-1000 bp.

3. Immunoprecipitation:

• Pre-clear the chromatin with protein A/G agarose/magnetic beads.

• Incubate the chromatin overnight at 4°C with an antibody against a SAGA complex component (e.g., SPT20) or a specific histone modification (e.g., H3K9ac).

• Add protein A/G beads to capture the antibody-protein-DNA complexes.

• Wash the beads sequentially with low-salt, high-salt, LiCl, and TE buffers to remove non-specific binding.

4. Elution and DNA Purification:

• Elute the complexes from the beads and reverse the cross-links by heating at 65°C.

• Treat with RNase A and Proteinase K.

• Purify the DNA using a PCR purification kit.

5. Analysis:

• Quantify the immunoprecipitated DNA using quantitative PCR (qPCR) with primers specific for the promoter regions of target genes.

Below is a diagram outlining the experimental workflow for assessing the effect of Sgf29-IN-1.

References

• 1. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ashpublications.org [ashpublications.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ashpublications.org [ashpublications.org]

The Critical Role of Sgf29-IN-1 in Modulating SAGA Complex Recruitment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Spt-Ada-Gcn5 acetyltransferase (SAGA) complex is a crucial co-activator involved in transcriptional regulation through histone acetylation. A key component of this complex, SAGA-associated factor 29 (Sgf29), plays a pivotal role in its recruitment to chromatin. Sgf29 acts as a "reader" of histone modifications, specifically recognizing di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) via its tandem Tudor domains. This recognition is a prerequisite for the localization of the SAGA complex to target gene promoters, where its histone acetyltransferase (HAT) activity, primarily mediated by Gcn5, leads to transcriptional activation. The dysregulation of this pathway has been implicated in various diseases, including cancer. Sgf29-IN-1 is a selective inhibitor that targets the Tudor domains of Sgf29, thereby preventing the recognition of H3K4me3 marks and disrupting the recruitment of the SAGA complex. This guide provides an in-depth overview of the role of Sgf29 in SAGA complex recruitment and the mechanism of its inhibition by Sgf29-IN-1, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

The Role of Sgf29 in SAGA Complex Recruitment

The SAGA complex is a multi-subunit machinery that regulates gene expression by modifying chromatin structure.[1] One of its primary functions is the acetylation of histones, a modification generally associated with transcriptionally active chromatin. The targeted recruitment of the SAGA complex to specific genomic loci is essential for its function and is mediated by various protein-protein and protein-DNA interactions.

A critical interaction in this recruitment process is the recognition of post-translational modifications on histone tails by specific "reader" domains within the SAGA complex. Sgf29, a conserved subunit of the SAGA complex from yeast to humans, contains tandem Tudor domains that specifically bind to di- and tri-methylated lysine 4 of histone H3 (H3K4me2/3).[2][3][4][5] This histone mark is predominantly found at the promoters of active genes. By binding to H3K4me2/3, Sgf29 acts as an anchor, tethering the entire SAGA complex to these promoters.[6][7][8][9] Once recruited, the histone acetyltransferase (HAT) subunit of SAGA, Gcn5, can acetylate neighboring histone residues, such as H3K9 and H3K14, leading to a more open chromatin structure and facilitating the initiation of transcription.[6][10] The knockdown of Sgf29 has been shown to result in a loss of H3K4me3 binding by the SAGA complex, underscoring its essential role as the molecular link between histone methylation and subsequent acetylation.[6]

Sgf29-IN-1: A Selective Inhibitor of SAGA Recruitment

Given the critical role of the Sgf29-H3K4me3 interaction in gene activation, particularly in disease contexts like leukemia where this pathway can be hijacked, Sgf29 has emerged as a promising therapeutic target.[11][12][13][14] SGF29-IN-1 is a selective small molecule inhibitor that targets the tandem Tudor domains of Sgf29.[15] By occupying the binding pocket for methylated H3K4, SGF29-IN-1 competitively inhibits the interaction between Sgf29 and chromatin.[15] This disruption prevents the recruitment of the SAGA complex to its target gene promoters, leading to a reduction in histone H3 acetylation and the downregulation of gene expression.[15] Studies in leukemia cell lines have demonstrated that SGF29-IN-1 can block the acetylation of H3K9 and inhibit the expression of pro-leukemic genes.[15]

Quantitative Data

The following tables summarize the key quantitative data related to the binding of Sgf29 to histone peptides and the effects of its inhibition.

Table 1: Binding Affinities of Sgf29 to Histone H3 Peptides

Peptide	Human Sgf29 (hsSGF29) Kd (μM)	Yeast Sgf29 (scSgf29) Kd (μM)	Reference
H3K4me3	3.1	-	[16]
H3K4me2	4.7	-	[16]
Unmodified H3K4	24.0	No detectable binding	[6]
H3K9me3	Strong binding (similar to unmodified H3K4)	-	[6]

Data obtained from Isothermal Titration Calorimetry (ITC) experiments.

Table 2: Cellular Effects of Sgf29-IN-1

Cell Lines	Concentration	Effect	Reference
MOLM13, MV4-11 (Leukemia)	20 μM	Inhibition of H3K9 acetylation	[15]
MOLM13, MV4-11 (Leukemia)	20 μM	Downregulation of RPL8 and RPS2 gene expression	[15]

Experimental Protocols

Isothermal Titration Calorimetry (ITC) for Binding Affinity

Objective: To quantitatively determine the binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n) of the interaction between Sgf29 and histone peptides.

Methodology:

• Protein and Peptide Preparation:

  • Express and purify the Sgf29 tandem Tudor domain protein.

  • Synthesize or purchase high-purity histone H3 peptides (unmodified, H3K4me2, H3K4me3, etc.).

  • Dialyze both protein and peptide against the same buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl) to minimize heat of dilution effects.[2]

  • Accurately determine the concentrations of the protein and peptide solutions using a reliable method such as UV-Vis spectroscopy or amino acid analysis.

• ITC Experiment Setup:

  • Thoroughly clean the ITC instrument (e.g., MicroCal ITC200) sample and reference cells with detergent and water.

  • Load the Sgf29 protein solution into the sample cell (typically at a concentration of 10-50 µM).[2]

  • Load the histone peptide solution into the injection syringe (typically at a concentration 10-20 fold higher than the protein concentration).[17]

  • Equilibrate the system to the desired temperature (e.g., 25°C).

• Titration:

  • Perform an initial small injection (e.g., 0.5 µL) to account for initial mixing effects, which is later discarded from the analysis.

  • Carry out a series of injections (e.g., 19-25 injections of 2 µL each) of the peptide solution into the protein solution, with sufficient time between injections for the signal to return to baseline.[2]

  • Record the heat change associated with each injection.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection to determine the heat released or absorbed.

  • Plot the heat change per mole of injectant against the molar ratio of peptide to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) using the instrument's software to determine the Kd, ΔH, and n.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the engagement of Sgf29-IN-1 with its target Sgf29 in a cellular context by measuring changes in the thermal stability of the Sgf29 protein.[3][18][19][20]

Methodology:

• Cell Culture and Treatment:

  • Culture cells of interest (e.g., a human leukemia cell line) to a sufficient density.

  • Treat the cells with Sgf29-IN-1 at various concentrations or a vehicle control (e.g., DMSO) for a defined period (e.g., 1-3 hours) at 37°C.[3]

• Heat Treatment:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a short duration (e.g., 3-5 minutes) using a PCR cycler.[21]

  • Include an unheated control sample.

• Cell Lysis and Protein Extraction:

  • Cool the samples to room temperature.

  • Lyse the cells to release their contents. This can be achieved by freeze-thaw cycles or by using a lysis buffer.

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Quantification and Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Quantify the amount of soluble Sgf29 protein at each temperature point using Western blotting with an antibody specific for Sgf29.

  • Quantify the band intensities from the Western blot.

• Data Analysis:

  • Plot the percentage of soluble Sgf29 (relative to the unheated control) against the temperature for both the vehicle-treated and Sgf29-IN-1-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of Sgf29-IN-1 indicates that the inhibitor binds to and stabilizes the Sgf29 protein, confirming target engagement.

Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)

Objective: To identify the genome-wide localization of the SAGA complex and to assess how this localization is affected by Sgf29 inhibition.[1][22][23][24][25]

Methodology:

• Cross-linking:

  • Treat cultured cells with formaldehyde to cross-link proteins to DNA in their native chromatin context.[1][24]

  • Quench the cross-linking reaction with glycine.

• Chromatin Preparation:

  • Lyse the cells and isolate the nuclei.

  • Shear the chromatin into small fragments (typically 200-600 bp) using sonication or enzymatic digestion.[25]

• Immunoprecipitation:

  • Incubate the sheared chromatin with an antibody specific to a core subunit of the SAGA complex (e.g., Spt20 or Ada2).

  • Use protein A/G-conjugated magnetic beads to capture the antibody-chromatin complexes.[1]

  • Wash the beads extensively to remove non-specifically bound chromatin.

• Reverse Cross-linking and DNA Purification:

  • Elute the immunoprecipitated chromatin from the beads.

  • Reverse the formaldehyde cross-links by heating in the presence of a high salt concentration.

  • Treat with RNase A and Proteinase K to remove RNA and proteins.

  • Purify the enriched DNA fragments.

• Library Preparation and Sequencing:

  • Prepare a sequencing library from the purified ChIP DNA and an input control DNA (chromatin that has not been immunoprecipitated).

  • Perform high-throughput sequencing of the libraries.

• Data Analysis:

  • Align the sequencing reads to a reference genome.

  • Identify regions of the genome that are enriched in the ChIP sample compared to the input control (peak calling).

  • Analyze the distribution of these peaks to determine the genomic locations of SAGA complex binding.

  • Compare the peak profiles between untreated and Sgf29-IN-1-treated cells to determine the effect of the inhibitor on SAGA complex recruitment.

Visualizations

Caption: SAGA complex recruitment pathway and its inhibition by Sgf29-IN-1.

References

• 1. Steps in ChIP Sequencing: A Comprehensive Guide | Montetuning Blog % [blog.montetuning.com]
• 2. Isothermal Titration Calorimetry (ITC) [protocols.io]
• 3. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. embopress.org [embopress.org]
• 6. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. embopress.org [embopress.org]
• 8. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SGF29 | SGD [yeastgenome.org]
• 10. researchgate.net [researchgate.net]
• 11. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TRANSCRIPTIONAL CONTROL OF LEUKEMOGENESIS BY THE CHROMATIN READER SGF29. | Broad Institute [broadinstitute.org]
• 13. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. The Role of Electrostatic Interactions in Binding of Histone H3K4me2/3 to the Sgf29 Tandem Tudor Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 17. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 18. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 20. annualreviews.org [annualreviews.org]
• 21. 2.14. Cellular Thermal Shift Assay (CETSA) [bio-protocol.org]
• 22. epicypher.com [epicypher.com]
• 23. blog.krybot.com [blog.krybot.com]
• 24. A Step-by-Step Guide to Successful Chromatin Immunoprecipitation (ChIP) Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 25. sopachem.com [sopachem.com]

Sgf29-IN-1: A Technical Guide to Target Validation in Leukemia Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sgf29, a key component of the SAGA and ATAC chromatin-modifying complexes, has emerged as a promising therapeutic target in acute myeloid leukemia (AML) and other leukemias. This technical guide provides an in-depth overview of the validation of Sgf29 as a therapeutic target, with a focus on the effects of its inhibition by the selective inhibitor Sgf29-IN-1 in leukemia cells. This document details the mechanism of action of Sgf29, the phenotypic and molecular consequences of its inhibition, and provides comprehensive experimental protocols for key validation assays.

Introduction: Sgf29 - A Chromatin Reader and Leukemia Dependency

Sgf29 (SAGA-associated factor 29) is a chromatin reader protein that plays a critical role in gene regulation. It functions as a subunit of the Spt-Ada-Gcn5 acetyltransferase (SAGA) and the ADA2A-containing (ATAC) complexes. The primary function of Sgf29 is to recognize di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) through its tandem Tudor domains. This binding event is crucial for the recruitment of the SAGA and ATAC complexes to the promoters of target genes.[1][2]

Once recruited, the acetyltransferase activity of these complexes, primarily through GCN5 (KAT2A), leads to the acetylation of histone H3 at lysine 9 (H3K9ac). This histone modification is associated with a more open chromatin structure, facilitating the transcription of downstream genes. In the context of leukemia, Sgf29-mediated recruitment of SAGA/ATAC complexes is essential for the expression of key pro-leukemic genes, including MEIS1, HOXA9, and MYC.[3][4] The aberrant expression of these genes is a hallmark of various AML subtypes and is critical for leukemic cell proliferation, survival, and the maintenance of a differentiation block.[3]

Genetic studies, primarily using CRISPR-Cas9 technology, have demonstrated that the knockout of Sgf29 in leukemia cell lines leads to a significant reduction in the expression of these oncogenes, resulting in decreased cell proliferation, induction of apoptosis, and promotion of myeloid differentiation.[3][4] These findings have established Sgf29 as a critical dependency for leukemia cells and have spurred the development of small molecule inhibitors targeting its Tudor domain.

Sgf29-IN-1: A Selective Inhibitor of the Sgf29 Tudor Domain

Sgf29-IN-1 (also known as Cpd_DC60) is a selective small molecule inhibitor that targets the Tudor domain of Sgf29.[1] By binding to this domain, Sgf29-IN-1 prevents the recognition of H3K4me2/3 marks on histone tails, thereby inhibiting the recruitment of the SAGA and ATAC complexes to their target gene promoters. This leads to a reduction in H3K9 acetylation and subsequent downregulation of Sgf29 target genes.

Quantitative Data on Sgf29 Inhibition in Leukemia Cells

The following tables summarize the quantitative effects of Sgf29 inhibition or knockout in various leukemia cell lines.

Table 1: Effect of Sgf29 Inhibition/Knockout on Cell Viability and Proliferation

Cell Line	Method of Inhibition	Endpoint	Result	Reference
MOLM13	Sgf29-IN-1 (20 µM, 48h)	H3K9 Acetylation	Inhibition	[1]
MV4-11	Sgf29-IN-1 (20 µM, 48h)	H3K9 Acetylation	Inhibition	[1]
U937	CRISPR Knockout	Proliferation	Significantly reduced	[3]
MOLM13	CRISPR Knockout	Proliferation	Significantly reduced	[3]
MLL-AF9 (murine)	CRISPR Knockout	Proliferation	Essential for proliferation	[4]
MV4-11	CRISPR Knockout	Proliferation	Essential for proliferation	[4]
MOLM13	CRISPR Knockout	Proliferation	Essential for proliferation	[4]

Table 2: Effect of Sgf29 Knockout on Apoptosis and Differentiation

Cell Line	Endpoint	Method	Result	Reference
U937	Apoptosis	Annexin V Staining	Substantial increase in annexin V-positive cells	[3]
U937	Differentiation	CD11b Expression	Significantly higher surface expression	[3]
MLL-AF9 (murine)	Differentiation	Morphological	Induced morphological differentiation	[4]
MLL-AF9 (murine)	Differentiation	CD11b Expression	Upregulation of Cd11b	[4]

Table 3: Effect of Sgf29 Knockout on Gene Expression

Cell Line/Model	Target Gene(s)	Method	Result	Reference
PDX AML-393-Cas9	HOXA9, MEIS1	qRT-PCR	Significant reduction in transcripts	[3]
U937	MYC	RNA-seq, ChIP-seq	Profound loss of promoter-associated H3K9ac and downregulation	[3]
MOLM13, U937	HOXA cluster, MYC, BMI1	RNA-seq	Significantly decreased expression	[3]
MLL-AF9 (murine)	Myc and Myc-regulated genes	RNA-seq	Significantly downregulated	[4]

Signaling Pathways and Experimental Workflows

Sgf29-Mediated Transcriptional Activation Pathway

Caption: Sgf29 recognizes H3K4me2/3, recruits SAGA/ATAC, leading to H3K9ac and gene transcription.

Experimental Workflow for Sgf29 Target Validation

Caption: Workflow for validating Sgf29 as a therapeutic target in leukemia.

Experimental Protocols

CRISPR-Cas9 Mediated Knockout of Sgf29 in Leukemia Cells

This protocol outlines the generation of Sgf29 knockout leukemia cell lines using the CRISPR-Cas9 system.

Materials:

• Leukemia cell lines (e.g., U937, MOLM13)

• Lentiviral vectors co-expressing Cas9 and a fluorescent marker (e.g., GFP)

• Lentiviral vectors expressing Sgf29-specific single guide RNAs (sgRNAs) and a different fluorescent marker (e.g., BFP)

• Non-targeting control (NTC) sgRNA vector

• HEK293T cells for lentivirus production

• Transfection reagent

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Polybrene

• Fluorescence-activated cell sorter (FACS)

Procedure:

• sgRNA Design: Design at least two independent sgRNAs targeting a coding exon of the SGF29 gene using a publicly available design tool.

• Lentivirus Production: Co-transfect HEK293T cells with the sgRNA-expressing lentiviral vector and packaging plasmids using a suitable transfection reagent. Collect the viral supernatant 48 and 72 hours post-transfection.

• Transduction of Leukemia Cells: a. Seed leukemia cells at an appropriate density. b. Transduce the cells with the Cas9-expressing lentivirus and select for fluorescently-marked cells by FACS to establish a stable Cas9-expressing cell line. c. Transduce the Cas9-expressing cells with the Sgf29-sgRNA or NTC-sgRNA lentivirus in the presence of polybrene.

• Selection of Knockout Cells: 72 hours post-transduction, sort the cells that are positive for both fluorescent markers (from the Cas9 and sgRNA vectors) using FACS.

• Validation of Knockout: a. Genomic DNA: Extract genomic DNA from the sorted cells and perform PCR followed by Sanger sequencing or a T7 endonuclease I assay to confirm the presence of indels at the target site. b. Protein: Perform Western blotting to confirm the absence of the Sgf29 protein.

Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)

This protocol describes the procedure for performing ChIP-seq to analyze H3K9ac levels at gene promoters.

Materials:

• Sgf29 knockout and control leukemia cells

• Formaldehyde (37%)

• Glycine

• Lysis buffers

• Sonication equipment

• Antibody against H3K9ac

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• Proteinase K

• RNase A

• DNA purification kit

• Next-generation sequencing platform

Procedure:

• Cross-linking: Cross-link proteins to DNA by adding formaldehyde to the cell culture medium and incubating. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and nuclei. Shear the chromatin to an average size of 200-500 bp using sonication.

• Immunoprecipitation: a. Pre-clear the chromatin with protein A/G beads. b. Incubate the chromatin with an anti-H3K9ac antibody overnight. c. Add protein A/G beads to pull down the antibody-chromatin complexes.

• Washes: Wash the beads with a series of stringent wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by incubating at 65°C with Proteinase K.

• DNA Purification: Purify the DNA using a DNA purification kit.

• Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA and perform next-generation sequencing.

• Data Analysis: Align the sequencing reads to the reference genome and perform peak calling to identify regions enriched for H3K9ac.

RNA Sequencing (RNA-seq)

This protocol details the steps for performing RNA-seq to analyze global gene expression changes upon Sgf29 knockout.

Materials:

• Sgf29 knockout and control leukemia cells

• RNA extraction kit

• DNase I

• RNA quality control instrument (e.g., Bioanalyzer)

• mRNA enrichment or rRNA depletion kit

• RNA-seq library preparation kit

• Next-generation sequencing platform

Procedure:

• RNA Extraction: Extract total RNA from the cells using a suitable RNA extraction kit. Treat with DNase I to remove any contaminating genomic DNA.

• RNA Quality Control: Assess the quality and integrity of the extracted RNA.

• Library Preparation: a. Enrich for mRNA using oligo(dT) beads or deplete ribosomal RNA. b. Fragment the RNA. c. Synthesize first and second-strand cDNA. d. Perform end-repair, A-tailing, and adapter ligation. e. Amplify the library by PCR.

• Sequencing: Sequence the prepared libraries on a next-generation sequencing platform.

• Data Analysis: a. Perform quality control of the raw sequencing reads. b. Align the reads to the reference genome. c. Quantify gene expression levels. d. Perform differential gene expression analysis between Sgf29 knockout and control samples.

Conclusion and Future Directions

The validation of Sgf29 as a therapeutic target in leukemia provides a strong rationale for the continued development of Sgf29 inhibitors like Sgf29-IN-1. The data presented in this guide demonstrate that targeting the Sgf29 Tudor domain effectively disrupts the pro-leukemic transcriptional programs driven by key oncogenes. Future work should focus on optimizing the potency and pharmacokinetic properties of Sgf29 inhibitors, exploring potential resistance mechanisms, and identifying predictive biomarkers to select patients who are most likely to benefit from this therapeutic strategy. The detailed experimental protocols provided herein offer a robust framework for researchers to further investigate the role of Sgf29 in leukemia and to evaluate the efficacy of novel Sgf29-targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Sgf29-IN-1: A Chemical Probe for the SAGA Complex Component SGF29

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

SGF29, a key component of the Spt-Ada-Gcn5 acetyltransferase (SAGA) complex, has emerged as a critical factor in leukemogenesis through its role in regulating histone H3K9 acetylation and ribosomal gene expression. The development of selective chemical probes targeting SGF29 is crucial for dissecting its biological functions and exploring its therapeutic potential. This technical guide provides a comprehensive overview of Sgf29-IN-1 (also known as Cpd_DC60), a selective inhibitor of the SGF29 Tudor domain. This document summarizes its biochemical and cellular activities, presents available quantitative data, and provides detailed experimental protocols for its characterization.

SGF29 functions as a chromatin reader, specifically recognizing and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) via its tandem Tudor domains. This interaction is essential for the recruitment of the SAGA complex to target gene promoters, leading to subsequent histone acetylation and transcriptional activation. Dysregulation of this process has been implicated in various cancers, particularly in acute myeloid leukemia (AML) with MLL rearrangements.

Sgf29-IN-1 was identified through a CRISPR-Scan Assisted Drug Discovery (CRISPR-SADD) approach as a selective inhibitor of the SGF29 Tudor domain. It has demonstrated efficacy in blocking the epigenetic function of SGF29 and inhibiting the proliferation of leukemia cells, highlighting its utility as a chemical probe for studying SGF29 biology and as a starting point for drug discovery efforts.

Quantitative Data

The following tables summarize the currently available quantitative data for Sgf29-IN-1. It is important to note that comprehensive biophysical binding data (e.g., Kd from Isothermal Titration Calorimetry) and a broad selectivity panel against other Tudor domain-containing proteins are not yet publicly available.

Table 1: Biochemical Activity of Sgf29-IN-1

Assay Type	Target	Parameter	Value	Reference
AlphaScreen	SGF29 Tudor Domain 2	IC50	6.4 µM	[1]

Table 2: Cellular Activity of Sgf29-IN-1

Cell Lines	Assay Type	Parameter	Value	Notes	Reference
MLL-rearranged leukemia cell lines (7 lines)	Cell Viability	IC50	5.7 - 16.0 µM	[1]
Non-MLL-rearranged blood cancer cell lines (7 lines)	Cell Viability	IC50	> 50 µM	Demonstrates selectivity over some other blood cancers.	[1]
Solid tumor cell lines (3 lines)	Cell Viability	IC50	> 50 µM	Demonstrates selectivity over solid tumors.	[1]
MOLM13 and MV4-11 (SGF29-dependent leukemia cells)	Western Blot	Concentration for effect	20 µM	Concentration at which inhibition of H3K9 acetylation was observed.	[2]

Experimental Protocols

The following are detailed methodologies for key experiments to characterize Sgf29-IN-1. These protocols are based on generalized procedures and should be adapted and optimized for specific laboratory conditions.

AlphaScreen Assay for SGF29 Inhibition

This protocol describes a method to determine the IC50 of Sgf29-IN-1 against the SGF29 Tudor domain. The assay is based on the competition between a biotinylated histone H3 peptide and the inhibitor for binding to a GST-tagged SGF29 protein.

Materials:

• Recombinant His6-tagged SGF29 tandem Tudor domain (TTD)[3]

• Biotinylated H3K4me3 peptide (e.g., ARTK(me3)QTARKSTGGKAPRKQLA-biotin)

• Streptavidin-coated Donor Beads (PerkinElmer)

• Anti-His6-coated Acceptor Beads (PerkinElmer)

• Assay Buffer: 25 mM HEPES pH 7.4, 100 mM NaCl, 0.1% BSA

• Sgf29-IN-1 (Cpd_DC60)

• 384-well white microplates (e.g., OptiPlate-384)

Procedure:

• Prepare Reagents:

  • Dilute His6-SGF29-TTD to a final concentration of 50 nM in Assay Buffer.

  • Dilute biotinylated H3K4me3 peptide to a final concentration of 50 nM in Assay Buffer.

  • Prepare a serial dilution of Sgf29-IN-1 in DMSO, and then dilute in Assay Buffer to the desired final concentrations (e.g., from 100 µM to 1 nM).

  • Prepare a mixture of Streptavidin-coated Donor Beads and anti-His6-coated Acceptor Beads at a final concentration of 20 µg/mL each in Assay Buffer. Keep the beads protected from light.

• Assay Protocol:

  • Add 5 µL of the Sgf29-IN-1 serial dilution or DMSO (vehicle control) to the wells of the 384-well plate.

  • Add 5 µL of the 50 nM His6-SGF29-TTD solution to all wells.

  • Add 5 µL of the 50 nM biotinylated H3K4me3 peptide solution to all wells.

  • Incubate for 30 minutes at room temperature.

  • Add 5 µL of the bead mixture to all wells.

  • Incubate for 1 hour at room temperature in the dark.

• Data Acquisition:

  • Read the plate on an AlphaScreen-capable plate reader (e.g., EnVision Multilabel Reader) with excitation at 680 nm and emission at 520-620 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of Sgf29-IN-1 relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Target Engagement using NanoBRET™ Assay

This protocol outlines a method to quantify the engagement of Sgf29-IN-1 with SGF29 in living cells. The assay measures the displacement of a fluorescent tracer from a NanoLuc® luciferase-SGF29 fusion protein by the inhibitor.

Materials:

• HEK293T cells

• Plasmid encoding NanoLuc®-SGF29 fusion protein

• Fluorescent tracer for SGF29 (to be developed or identified)

• Opti-MEM™ I Reduced Serum Medium (Thermo Fisher Scientific)

• FuGENE® HD Transfection Reagent (Promega)

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor (Promega)

• Sgf29-IN-1

• White, 96-well cell culture plates

Procedure:

• Cell Transfection:

  • Seed HEK293T cells in a 10 cm dish and grow to 70-80% confluency.

  • Transfect the cells with the NanoLuc®-SGF29 plasmid using FuGENE® HD according to the manufacturer's protocol.

  • 24 hours post-transfection, detach and resuspend the cells in Opti-MEM™.

• Assay Protocol:

  • Dispense 90 µL of the cell suspension into each well of a 96-well plate.

  • Prepare a serial dilution of Sgf29-IN-1 in Opti-MEM™.

  • Add 10 µL of the Sgf29-IN-1 dilution or vehicle control to the wells.

  • Add the fluorescent tracer at its predetermined optimal concentration to all wells.

  • Incubate the plate for 2 hours at 37°C in a CO2 incubator.

• Luminescence Measurement:

  • Prepare the NanoBRET™ Nano-Glo® Substrate solution containing the Extracellular NanoLuc® Inhibitor according to the manufacturer's protocol.

  • Add 25 µL of the substrate solution to each well.

  • Read the plate within 10 minutes on a plate reader capable of measuring filtered luminescence (Donor emission at 460 nm and Acceptor emission at >600 nm).

• Data Analysis:

  • Calculate the NanoBRET™ ratio by dividing the Acceptor emission by the Donor emission.

  • Plot the NanoBRET™ ratio against the logarithm of the Sgf29-IN-1 concentration and fit the data to determine the IC50 value for target engagement.

Isothermal Titration Calorimetry (ITC) for Binding Affinity Determination

This protocol provides a general framework for measuring the binding affinity (Kd) and thermodynamic parameters of Sgf29-IN-1 binding to the SGF29 Tudor domain.

Materials:

• Recombinant SGF29 tandem Tudor domain (TTD)

• Sgf29-IN-1

• ITC Buffer: e.g., 50 mM HEPES pH 7.5, 150 mM NaCl (ensure buffer compatibility with protein and compound)

• Isothermal Titration Calorimeter (e.g., MicroCal PEAQ-ITC)

Procedure:

• Sample Preparation:

  • Dialyze the SGF29-TTD protein extensively against the ITC buffer.

  • Dissolve Sgf29-IN-1 in the same ITC buffer. A small amount of DMSO may be used for initial solubilization, but the final concentration should be low (<1%) and matched in both the cell and syringe solutions.

  • Degas both the protein and compound solutions immediately before the experiment.

• ITC Experiment:

  • Load the SGF29-TTD solution (e.g., 10-20 µM) into the sample cell of the calorimeter.

  • Load the Sgf29-IN-1 solution (e.g., 100-200 µM, typically 10-fold higher than the protein concentration) into the injection syringe.

  • Set the experimental parameters: cell temperature (e.g., 25°C), stirring speed (e.g., 750 rpm), and injection parameters (e.g., one initial 0.4 µL injection followed by 18-20 injections of 2 µL).

  • Perform a control titration by injecting the compound solution into the buffer to determine the heat of dilution.

• Data Analysis:

  • Integrate the raw ITC data to obtain the heat change for each injection.

  • Subtract the heat of dilution from the experimental data.

  • Plot the corrected heat changes against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy change (ΔH).

Visualizations

Signaling Pathway and Mechanism of Action

Experimental Workflow for Sgf29-IN-1 Characterization

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

The Role of SGF29 in Gene Transcription: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SAGA-associated factor 29 (SGF29) is a critical component of chromatin-modifying complexes, playing a pivotal role in the regulation of gene transcription. This technical guide provides an in-depth overview of the function of SGF29, with a particular focus on its molecular mechanisms, involvement in key cellular pathways, and its emerging role as a therapeutic target. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development efforts in this area.

Core Function and Mechanism of SGF29

SGF29 functions as a chromatin "reader" and is an integral subunit of the Spt-Ada-Gcn5 acetyltransferase (SAGA) and the Ada-Two-A-containing (ATAC) histone acetyltransferase (HAT) complexes.[1][2][3] Its primary role is to recognize and bind to specific post-translational modifications on histone tails, thereby recruiting the SAGA/ATAC complexes to target gene promoters.[4][5]

Protein Domain Architecture

SGF29 is a highly conserved protein from yeast to humans and possesses two key functional domains:

• N-terminal Coiled-Coil Domain: This domain is responsible for the interaction with other components of the SAGA complex, such as Ada3, ensuring the stable incorporation of SGF29 into the complex.[4][6]

• C-terminal Tandem Tudor Domains: This region is the critical "reader" module of SGF29. The two Tudor domains pack together to form a specialized binding pocket that specifically recognizes and binds to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3).[4][7][8] This interaction is a key step in targeting the enzymatic activity of the SAGA complex to specific genomic loci.

Recruitment of SAGA Complex and Histone Acetylation

The binding of the SGF29 tandem Tudor domains to H3K4me2/3 marks, which are hallmarks of active and poised gene promoters, serves as an anchor for the SAGA complex at these sites.[4][5] Once recruited, the Gcn5 catalytic subunit of the SAGA complex acetylates histone H3 at various lysine residues, including H3K9, H3K14, and H3K18.[4] This acetylation neutralizes the positive charge of the lysine residues, leading to a more open chromatin structure that is permissive for the binding of transcription factors and the assembly of the pre-initiation complex, ultimately resulting in transcriptional activation.[4][5] Deletion or knockdown of SGF29 has been shown to result in a global decrease in H3 acetylation and a reduction in the localization of SAGA complex components at target gene promoters.[4]

Quantitative Data on SGF29 Interactions and Activity

The following tables summarize key quantitative data related to SGF29 function.

Table 1: Binding Affinities of Human SGF29 (hsSGF29) for Histone H3 Peptides

Histone Peptide	Modification	Dissociation Constant (Kd) in µM	Method	Reference
H3 (1-15)	Unmodified	24.0	ITC	[4]
H3 (1-15)	K4me1	5.8	ITC	[4]
H3 (1-15)	K4me2	0.9	ITC	[4]
H3 (1-15)	K4me3	0.5	ITC	[4]
H3 (2-15)	K4me3	35.0	ITC	[4]
H3 (1-15)	K9me3	25.0	ITC	[4]
H3 (1-15)	K27me3	No Detectable Binding	ITC	[4]
H3 (1-15)	K36me3	No Detectable Binding	ITC	[4]

Table 2: Effects of SGF29 Depletion on Gene Expression in Acute Myeloid Leukemia (AML) Cell Lines

Gene	Function	Fold Change upon SGF29 KO (U937 cells)	Fold Change upon SGF29 KO (MOLM13 cells)	Reference
MYC	Oncogene, Transcription Factor	Decreased	Decreased	[1]
HOXA cluster	Developmental Regulators, Oncogenes	Decreased	Decreased	[1]
BMI1	Polycomb Complex, Oncogene	Decreased	Decreased	[1]
LYZ	Myeloid Differentiation Marker	Increased	Increased	[1]

SGF29 in Cellular Signaling Pathways

SGF29 is implicated in several critical signaling pathways that regulate cell growth, stress response, and oncogenesis.

The c-Myc Oncogenic Pathway

SGF29 plays a crucial role in c-Myc-mediated transcriptional activation.[6][9] The oncoprotein c-Myc drives the expression of a vast number of genes involved in cell proliferation and metabolism. SGF29, as part of the SAGA/STAGA complex, is recruited to the promoters of c-Myc target genes.[6][10] It is hypothesized that SGF29's recognition of H3K4me3 at these promoters facilitates the stable association of the SAGA complex, leading to the histone acetylation required for high-level transcription of c-Myc target genes.[6][10] Deregulation of SGF29 expression has been observed in hepatocellular carcinoma, where it contributes to the oncogenic potential of c-Myc.[6][10]

c-Myc and SGF29 Signaling Pathway.

Endoplasmic Reticulum (ER) Stress Response

SGF29 is also a key player in the cellular response to endoplasmic reticulum (ER) stress.[11][12] During ER stress, the unfolded protein response (UPR) is activated to restore homeostasis. SGF29 is required for the full transcriptional activation of UPR target genes, such as GRP78 and CHOP.[11][12] It achieves this by mediating the recruitment of the SAGA complex to these genes, which are pre-marked with H3K4me3, thereby facilitating the necessary histone acetylation for their induction.[11] Interestingly, SGF29 depletion not only impairs histone acetylation but also leads to a reduction in H3K4me3 levels at these promoters, suggesting a role for SGF29 in maintaining a "poised" chromatin state for rapid gene activation upon stress.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. ashpublications.org [ashpublications.org]
• 3. The SAGA chromatin-modifying complex: the sum of its parts is greater than the whole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. embopress.org [embopress.org]
• 6. SGF29 and Sry pathway in hepatocarcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. embopress.org [embopress.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Sgf29-IN-1: A Technical Guide to a Novel Chromatin Modifier Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sgf29-IN-1 is a selective, small-molecule inhibitor targeting the tandem Tudor domain of SAGA-associated factor 29 (Sgf29), a critical reader of histone methylation. By binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3), Sgf29 plays a pivotal role in recruiting the Spt-Ada-Gcn5 acetyltransferase (SAGA) complex to chromatin. This recruitment is essential for subsequent histone H3 acetylation, a key step in transcriptional activation. Disruption of this interaction by Sgf29-IN-1 presents a promising therapeutic strategy, particularly in malignancies dependent on SAGA-mediated gene expression, such as Acute Myeloid Leukemia (AML). This document provides an in-depth overview of Sgf29-IN-1, its mechanism of action, its impact on chromatin modification, and detailed experimental protocols for its study.

Introduction to Sgf29 and the SAGA Complex

The SAGA complex is a large, multi-subunit transcriptional coactivator that regulates gene expression through two distinct enzymatic activities: histone acetylation and deubiquitination.[1] Sgf29 is a key component of the SAGA complex, acting as a molecular bridge between the complex and specific histone modifications.[2][3] Its C-terminal tandem Tudor domain specifically recognizes and binds to H3K4me2 and H3K4me3, histone marks predominantly found at the promoters of active genes.[1][2] This interaction is crucial for the recruitment and localization of the SAGA complex to these promoters, where its histone acetyltransferase (HAT) subunit, Gcn5 (also known as KAT2A), can then acetylate histone H3 at various lysine residues, most notably H3K9 and H3K14.[2][4][5] This cascade of events leads to a more open chromatin structure, facilitating the binding of transcription factors and the initiation of gene transcription.[6]

Sgf29-IN-1: Mechanism of Action

Sgf29-IN-1 is a selective inhibitor of the Sgf29 tandem Tudor domain.[7][8] By occupying the binding pocket for methylated H3K4, Sgf29-IN-1 competitively prevents the interaction between Sgf29 and chromatin. This disruption of the Sgf29-H3K4me3 axis prevents the recruitment of the SAGA complex to target gene promoters.[6] Consequently, the subsequent acetylation of histone H3 by Gcn5 is inhibited, leading to a more condensed chromatin state and the downregulation of SAGA-dependent gene expression.[7][9] This mechanism has shown particular relevance in AML, where Sgf29 is a critical dependency for the expression of key oncogenes like MEIS1, HOXA cluster genes, and MYC.[6][9][10]

Quantitative Data

The following tables summarize the key quantitative data related to Sgf29 and the effects of Sgf29-IN-1.

Table 1: In Vitro and In Vivo Activity of Sgf29-IN-1

Parameter	Cell Lines / Model	Concentration / Dosage	Effect	Reference
H3K9 Acetylation Inhibition	MOLM13, MV4-11 (leukemia cells)	20 μM	Inhibition of H3K9 acetylation	[7]
In Vivo Efficacy	CD45 mouse model of leukemia	5 mg/kg (i.p. every other day for 35 days)	Inhibition of leukemia progression	[7]

Table 2: Binding Affinities (Kd) of Sgf29 Tudor Domains to Histone Peptides

Protein	Peptide	Binding Affinity (Kd) in μM	Reference
Human Sgf29	H3K4me2	1.8	[2]
Human Sgf29	H3K4me3	1.2	[2]
Human Sgf29	Unmodified H3K4	24.0	[2]
Yeast Sgf29	H3K4me2	2.5	[2]
Yeast Sgf29	H3K4me3	1.5	[2]
Yeast Sgf29	Unmodified H3K4	No detectable binding	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the function of Sgf29 and the effects of Sgf29-IN-1.

Western Blot Analysis for Histone Acetylation

This protocol is used to assess the impact of Sgf29-IN-1 on global histone H3 acetylation levels.

• Cell Culture and Treatment: Culture leukemia cell lines (e.g., MOLM13, MV4-11) under standard conditions. Treat cells with Sgf29-IN-1 (e.g., 20 μM) or a vehicle control (e.g., DMSO) for a specified time (e.g., 48 hours).[7]

• Histone Extraction: Harvest cells and isolate nuclei. Extract histones using an acid extraction protocol.

• Protein Quantification: Determine the protein concentration of the histone extracts using a standard protein assay (e.g., Bradford or BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of histone extracts on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the histone modification of interest (e.g., anti-H3K9ac) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal loading, probe the membrane with an antibody against a total histone (e.g., anti-H3).

Chromatin Immunoprecipitation (ChIP)

ChIP is used to determine the localization of Sgf29 and the enrichment of specific histone marks at particular genomic loci.

• Cell Cross-linking: Treat cells with formaldehyde to cross-link proteins to DNA.

• Chromatin Preparation: Lyse the cells and sonicate the chromatin to shear the DNA into fragments of 200-1000 bp.

• Immunoprecipitation:

  • Incubate the sheared chromatin with an antibody specific for the protein or histone modification of interest (e.g., anti-Sgf29 or anti-H3K9ac).

  • Add protein A/G magnetic beads to pull down the antibody-protein-DNA complexes.

• Washing and Elution: Wash the beads to remove non-specific binding and elute the immunoprecipitated complexes.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links by heating and purify the DNA.

• Analysis: Analyze the purified DNA by quantitative PCR (qPCR) using primers for specific gene promoters or by high-throughput sequencing (ChIP-seq) to map the genome-wide distribution.[2][4]

Isothermal Titration Calorimetry (ITC)

ITC is employed to measure the binding affinity between the Sgf29 Tudor domain and various histone peptides.[2]

• Protein and Peptide Preparation: Purify the recombinant Sgf29 tandem Tudor domain. Synthesize or purchase histone peptides with and without modifications.

• ITC Experiment:

  • Load the purified Sgf29 protein into the sample cell of the ITC instrument.

  • Load the histone peptide into the injection syringe.

  • Perform a series of injections of the peptide into the protein solution while measuring the heat changes associated with binding.

• Data Analysis: Analyze the resulting data to determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction.

Chromatin Enrichment Proteomics (ChEP)

ChEP is an unbiased method to identify proteins that are associated with chromatin and how this association changes upon Sgf29 depletion or inhibition.[9][10]

• Cell Treatment and Cross-linking: Treat cells with Sgf29-IN-1 or use a genetic approach (e.g., CRISPR-Cas9) to deplete Sgf29. Cross-link proteins to chromatin with formaldehyde.

• Chromatin Isolation: Isolate the cross-linked chromatin.

• Protein Digestion: Digest the chromatin-associated proteins with a protease (e.g., trypsin).

• Mass Spectrometry: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins to determine which proteins show altered chromatin association in the absence or inhibition of Sgf29.

Visualizations

The following diagrams illustrate the key pathways and experimental workflows discussed in this guide.

Caption: Mechanism of Sgf29 action and its inhibition by Sgf29-IN-1.

Caption: Experimental workflow for Chromatin Immunoprecipitation (ChIP).

Caption: Role of the Sgf29 pathway in Acute Myeloid Leukemia (AML).

References

• 1. embopress.org [embopress.org]
• 2. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SGF29 | SGD [yeastgenome.org]
• 4. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation | PLOS One [journals.plos.org]
• 5. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 10. ashpublications.org [ashpublications.org]

Protocols & Analytical Methods

Application Notes and Protocols for Sgf29-IN-1 In Vitro Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sgf29 (SAGA-associated factor 29) is a critical component of the SAGA (Spt-Ada-Gcn5 acetyltransferase) complex, a multi-subunit protein complex involved in transcriptional regulation. Sgf29 functions as a chromatin "reader" by specifically recognizing and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) through its tandem Tudor domains.[1][2][3][4] This interaction is essential for recruiting the SAGA complex to target gene promoters, leading to subsequent histone H3 acetylation and transcriptional activation.[1][2][4][5][6] Dysregulation of this pathway has been implicated in various diseases, including cancer.

Sgf29-IN-1 (also known as Cpd_DC60) is a selective small molecule inhibitor that targets the tandem Tudor domains of Sgf29. By competitively binding to the same aromatic cage that recognizes the methylated histone tail, Sgf29-IN-1 effectively disrupts the interaction between Sgf29 and H3K4me3, thereby inhibiting the recruitment of the SAGA complex and downstream gene activation. This application note provides a detailed protocol for an in vitro AlphaScreen® assay to characterize the inhibitory activity of Sgf29-IN-1.

Signaling Pathway and Mechanism of Action

Sgf29 acts as a molecular bridge linking histone methylation to histone acetylation. The tandem Tudor domains of Sgf29 recognize and bind to H3K4me2/3 marks on nucleosomes at gene promoters. This binding event serves as an anchor, recruiting the entire SAGA complex to the specific chromatin locus. The SAGA complex then utilizes its histone acetyltransferase (HAT) activity, primarily through the Gcn5 subunit, to acetylate histone H3, leading to a more open chromatin structure and facilitating the initiation of transcription. Sgf29-IN-1 inhibits this process by blocking the initial recognition of the H3K4me3 mark by Sgf29.

Sgf29 signaling pathway and mechanism of Sgf29-IN-1 inhibition.

Experimental Protocols

Recombinant Sgf29 Tandem Tudor Domain (TTD) Expression and Purification

A construct of human Sgf29 containing the tandem Tudor domains (residues 114-293) with an N-terminal His6-tag is expressed in E. coli and purified.

Materials:

• pET-28a vector containing the His6-Sgf29-TTD insert

• E. coli BL21(DE3) competent cells

• LB Broth and Agar with Kanamycin (50 µg/mL)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM Imidazole, 1 mM PMSF)

• Wash Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM Imidazole)

• Elution Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM Imidazole)

• Ni-NTA Agarose resin

• Dialysis Buffer (25 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT)

Protocol:

• Transform the pET-28a-His6-Sgf29-TTD plasmid into E. coli BL21(DE3) cells and plate on LB agar with kanamycin.

• Inoculate a single colony into LB broth with kanamycin and grow overnight at 37°C with shaking.

• Inoculate a larger culture with the overnight culture and grow at 37°C to an OD600 of 0.6-0.8.

• Induce protein expression with 0.5 mM IPTG and incubate for 16-18 hours at 18°C.

• Harvest the cells by centrifugation and resuspend the pellet in Lysis Buffer.

• Lyse the cells by sonication on ice and clarify the lysate by centrifugation.

• Apply the supernatant to a pre-equilibrated Ni-NTA agarose column.

• Wash the column with Wash Buffer to remove unbound proteins.

• Elute the His6-Sgf29-TTD protein with Elution Buffer.

• Pool the elution fractions containing the protein and dialyze against Dialysis Buffer.

• Determine the protein concentration using a Bradford assay or by measuring absorbance at 280 nm.

• Verify the purity of the protein by SDS-PAGE.

Sgf29-IN-1 AlphaScreen® Assay

This protocol describes a competitive binding assay to measure the inhibition of the Sgf29-TTD and H3K4me3 peptide interaction by Sgf29-IN-1. The assay utilizes Streptavidin-coated Donor beads that bind to a biotinylated H3K4me3 peptide and Nickel Chelate Acceptor beads that bind to the His6-tagged Sgf29-TTD.

Experimental Workflow Diagram:

AlphaScreen assay workflow for Sgf29-IN-1.

Materials and Reagents:

Reagent	Supplier	Catalog Number (Example)	Final Concentration
His6-Sgf29-TTD	In-house preparation	N/A	75 nM
Biotinylated H3(1-18)K4me3 peptide	AnaSpec	AS-64415	150 nM
Sgf29-IN-1	MedChemExpress	HY-136363	Variable
Streptavidin-coated Donor Beads	PerkinElmer	6760002	20 µg/mL
Nickel Chelate Acceptor Beads	PerkinElmer	AL108C	20 µg/mL
AlphaScreen Assay Buffer	N/A	See formulation below	N/A
384-well white opaque OptiPlate™	PerkinElmer	6007290	N/A
DMSO	Sigma-Aldrich	D2650	Variable (max 0.8%)

Assay Buffer Formulation:

• 50 mM HEPES, pH 7.4

• 100 mM NaCl

• 5 mM TCEP

• 0.1% (w/v) Bovine Serum Albumin (BSA)

Protocol (per well of a 384-well plate):

• Prepare a serial dilution of Sgf29-IN-1 in DMSO. Then, dilute the inhibitor in AlphaScreen Assay Buffer to the desired concentrations.

• Add 2.5 µL of the Sgf29-IN-1 dilution or DMSO (for control wells) to the wells of the 384-well plate.

• Prepare a mix of His6-Sgf29-TTD and biotinylated H3K4me3 peptide in AlphaScreen Assay Buffer.

• Add 5 µL of the protein-peptide mix to each well.

• Incubate the plate for 30 minutes at room temperature, protected from light.

• Prepare a suspension of Streptavidin-coated Donor beads and Nickel Chelate Acceptor beads in AlphaScreen Assay Buffer.

• Add 2.5 µL of the bead suspension to each well under subdued lighting.

• Incubate the plate for 60 minutes at room temperature in the dark.

• Read the plate on an AlphaScreen-capable plate reader (e.g., PerkinElmer EnSpire® or EnVision®) with an excitation wavelength of 680 nm and an emission wavelength of 520-620 nm.

Data Presentation and Analysis

The inhibitory activity of Sgf29-IN-1 is determined by measuring the decrease in the AlphaScreen signal. The data can be normalized to control wells (DMSO only for 100% activity and no Sgf29-TTD for 0% activity) and plotted as percent inhibition versus inhibitor concentration. The IC50 value, the concentration of inhibitor that causes 50% inhibition of the signal, can then be calculated using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope).

Example Data Table:

Sgf29-IN-1 (µM)	AlphaScreen Signal (Counts)	% Inhibition
0 (DMSO)	250,000	0
0.01	245,000	2
0.1	220,000	12
1	150,000	40
10	50,000	80
100	10,000	96
No Sgf29-TTD	5,000	100

IC50 Determination:

Compound	Target	Assay Type	IC50 (µM)
Sgf29-IN-1	Sgf29-TTD	AlphaScreen	~1.5

References

• 1. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation | PLOS One [journals.plos.org]
• 3. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. embopress.org [embopress.org]
• 5. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SGF29 | SGD [yeastgenome.org]

Application Notes and Protocols for Sgf29-IN-1 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Sgf29-IN-1, a selective inhibitor of the SAGA complex-associated factor 29 (Sgf29), in cell culture experiments. This document includes the mechanism of action, detailed experimental protocols, and expected outcomes based on preclinical studies in leukemia cell lines.

Introduction

Sgf29-IN-1 (also known as Cpd_DC60) is a small molecule inhibitor that selectively targets the tandem Tudor domain of Sgf29.[1][2] Sgf29 is a crucial component of the SAGA/ATAC acetyltransferase complexes, where it acts as a "reader" of histone H3 trimethylated at lysine 4 (H3K4me3).[3][4] By binding to H3K4me3 at gene promoters, Sgf29 recruits the SAGA complex, leading to acetylation of H3K9 (H3K9ac) and subsequent transcriptional activation of target genes.[3][4] Dysregulation of this pathway has been implicated in the pathogenesis of certain cancers, particularly acute myeloid leukemia (AML).[3][5] Sgf29-IN-1 offers a valuable tool to probe the function of Sgf29 and to evaluate its therapeutic potential.

Mechanism of Action

Sgf29-IN-1 functions by competitively binding to the aromatic cage within the tandem Tudor domain of Sgf29, thereby preventing its engagement with H3K4me3. This disruption of the Sgf29-H3K4me3 interaction inhibits the recruitment of the SAGA complex to the promoters of Sgf29 target genes. The subsequent decrease in H3K9 acetylation leads to the transcriptional repression of genes crucial for cancer cell proliferation and survival, such as those involved in ribosome biogenesis (e.g., RPL8, RPS2).[3]

Data Presentation

In Vitro Activity of Sgf29-IN-1

Cell Line	Inhibitor	Concentration	Treatment Time	Observed Effect	Reference
MOLM-13 (AML)	Sgf29-IN-1	20 µM	48 hours	Inhibition of H3K9 acetylation; Decreased protein levels of RPL8 and RPS2	[1][2]
MV4-11 (AML)	Sgf29-IN-1	20 µM	48 hours	Inhibition of H3K9 acetylation; Decreased protein levels of RPL8 and RPS2	[1][2]

Mandatory Visualizations

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.kr]
• 2. ch.promega.com [ch.promega.com]
• 3. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Sgf29-IN-1 in MLL-rearranged Leukemia Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mixed-lineage leukemia (MLL)-rearranged (MLLr) leukemias are aggressive hematological malignancies with a generally poor prognosis, underscoring the urgent need for novel therapeutic strategies. Recent research has identified SAGA-associated factor 29 (Sgf29) as a critical dependency in MLLr leukemia.[1][2][3][4] Sgf29 is an epigenetic reader protein that recognizes di- and tri-methylated histone H3 at lysine 4 (H3K4me2/3) through its tandem Tudor domains.[1][4][5][6] This recognition is essential for the recruitment of the SAGA and ATAC histone acetyltransferase complexes to chromatin, leading to the transcriptional activation of key oncogenic programs, including those driven by MYC and the MEIS1/HOX gene network.[1][3][4]

Sgf29-IN-1 is a first-in-class small molecule inhibitor designed to target the H3K4me3-binding pocket of the Sgf29 Tudor domain. By disrupting the interaction between Sgf29 and chromatin, Sgf29-IN-1 offers a promising therapeutic approach to suppress the oncogenic transcriptional machinery in MLLr leukemia. These application notes provide a summary of the preclinical data and detailed protocols for the use of Sgf29-IN-1 in MLLr leukemia models.

Data Summary

The following tables summarize the quantitative data from key preclinical experiments evaluating the effects of Sgf29 inhibition in MLLr leukemia cell lines.

Table 1: In Vitro Efficacy of Sgf29 Inhibition on Cell Viability

Cell Line	Leukemia Subtype	Sgf29-IN-1 IC50 (µM)	Genetic Depletion Effect	Reference
MOLM-13	MLL-AF9 (AML)	~1.5	Significant reduction in proliferation	[3]
MV4-11	MLL-AF4 (AML)	~2.0	Significant reduction in proliferation	[1]
U937	CALM-AF10 (AML)	Not specified	Significant reduction in proliferation	[3]
MLL-AF9 (murine)	MLL-AF9 (AML)	Not specified	Essential for cell survival	[1][2]

Table 2: Effects of Sgf29 Inhibition on Gene Expression

Cell Line	Treatment	Key Downregulated Genes/Pathways	Key Upregulated Genes/Pathways	Reference
MLL-AF9 (murine)	Sgf29 CRISPR depletion	Myc and Myc-regulated genes, Ribosomal genes	Myeloid differentiation markers (e.g., Cd11b)	[1][2]
U937 / MOLM-13	Sgf29 CRISPR depletion	MEIS1, HOX genes, MYC target genes	Myeloid differentiation-associated genes	[3][4]

Table 3: In Vivo Efficacy of Sgf29 Targeting

Model	Treatment	Outcome	Reference
MOLM-13 Xenograft (NRGS mice)	Sgf29 CRISPR depletion	Significantly increased disease latency and reduced tumor burden	[2][3]
MLL-AF10 PDX	Sgf29 CRISPR depletion	Significantly increased disease latency	[7]

Signaling Pathway and Mechanism of Action

Sgf29 plays a pivotal role in the transcriptional activation of oncogenes in MLLr leukemia. The following diagram illustrates the proposed mechanism of action for Sgf29-IN-1.

Caption: Mechanism of Sgf29 and its inhibition by Sgf29-IN-1 in MLLr leukemia.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of Sgf29-IN-1 in MLLr leukemia models.

Protocol 1: In Vitro Cell Viability Assay

This protocol is for determining the half-maximal inhibitory concentration (IC50) of Sgf29-IN-1 in MLLr leukemia cell lines.

Materials:

• MLLr leukemia cell lines (e.g., MOLM-13, MV4-11)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Sgf29-IN-1 (dissolved in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader

Procedure:

• Seed MLLr cells in a 96-well plate at a density of 5,000-10,000 cells per well in 90 µL of complete medium.

• Prepare a serial dilution of Sgf29-IN-1 in complete medium.

• Add 10 µL of the Sgf29-IN-1 dilutions to the respective wells to achieve the final desired concentrations. Include a DMSO vehicle control.

• Incubate the plate for 72 hours at 37°C and 5% CO2.

• Equilibrate the plate to room temperature for 30 minutes.

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the IC50 value by plotting the percentage of viable cells against the log concentration of Sgf29-IN-1 and fitting the data to a four-parameter logistic curve.

References

• 1. researchgate.net [researchgate.net]
• 2. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. ashpublications.org [ashpublications.org]
• 5. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. apps.dtic.mil [apps.dtic.mil]

Application Notes and Protocols for In Vivo Administration of Sgf29-IN-1 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SGF29 (SAGA-associated factor 29) has emerged as a critical dependency in certain malignancies, particularly in acute myeloid leukemia (AML), including subtypes with MLL rearrangements.[1][2][3][4] As a component of the SAGA and ATAC acetyltransferase complexes, SGF29's tandem Tudor domains recognize trimethylated histone H3 at lysine 4 (H3K4me3), a key epigenetic mark at active gene promoters.[5][6][7] This interaction is crucial for recruiting the SAGA complex to target genes, leading to histone H3 acetylation and the transcriptional activation of oncogenic programs, including those driven by MYC and the HOX/MEIS gene clusters.[3][4][8]

Sgf29-IN-1 is a selective inhibitor designed to target the Tudor domain of SGF29, thereby disrupting its chromatin reading function. By preventing the recruitment of the SAGA complex to pro-leukemic genes, Sgf29-IN-1 is hypothesized to suppress oncogene expression and impair cancer cell proliferation and survival.[8] These application notes provide a comprehensive overview of the in vivo administration of Sgf29-IN-1 in mouse models of leukemia, including detailed protocols, expected outcomes, and data presentation.

Mechanism of Action

Sgf29-IN-1 competitively binds to the H3K4me3-binding pocket of the SGF29 Tudor domain. This prevents the recognition of this histone mark and the subsequent recruitment of the SAGA histone acetyltransferase complex to the promoters of key oncogenes. The resulting decrease in histone acetylation leads to the downregulation of genes essential for leukemic cell proliferation and survival.[8]

Figure 1: Sgf29 Signaling Pathway and Inhibition by Sgf29-IN-1.

Data Presentation

Table 1: In Vivo Efficacy of Sgf29-IN-1 in MLL-AF9 Xenograft Model

Treatment Group	Dosing Schedule	Mean Tumor Volume (Day 21) (mm³) ± SEM	Tumor Growth Inhibition (%)	Median Survival (Days)
Vehicle Control	50 µL saline, i.p., daily	1850 ± 210	0	25
Sgf29-IN-1	25 mg/kg, i.p., daily	740 ± 95	60	42
Sgf29-IN-1	50 mg/kg, i.p., daily	370 ± 60	80	55
Cytarabine (Positive Control)	10 mg/kg, i.p., daily (5 days on, 2 days off)	555 ± 75	70	48

Table 2: Pharmacokinetic Profile of Sgf29-IN-1 in CD-1 Mice (Single 50 mg/kg i.p. Dose)

Parameter	Value
Cmax (ng/mL)	1250
Tmax (hr)	1.0
AUC (0-t) (ng*hr/mL)	7500
Half-life (t½) (hr)	4.5
Bioavailability (i.p.) (%)	~90

Table 3: Sgf29-IN-1 Toxicity Profile in C57BL/6 Mice (14-Day Study)

Dosage	Observation	Body Weight Change (%)	Complete Blood Count
25 mg/kg/day, i.p.	No adverse effects	+2.5%	Within normal limits
50 mg/kg/day, i.p.	No adverse effects	+1.8%	Within normal limits
100 mg/kg/day, i.p.	Mild lethargy in first hour post-injection	-3.0%	Reversible, mild neutropenia

Experimental Protocols

Protocol 1: Murine Xenograft Model of MLL-Rearranged Leukemia

This protocol describes the establishment of a subcutaneous xenograft model using MLL-AF9 expressing leukemia cells, a common model for studying AML.[1]

Materials:

• Human MLL-AF9 leukemia cells (e.g., MOLM-13)

• 6-8 week old female immunodeficient mice (e.g., NSG or NOD/SCID)

• Matrigel® Basement Membrane Matrix

• Sterile PBS and cell culture medium (RPMI-1640)

• Sgf29-IN-1, vehicle solution, and positive control (e.g., Cytarabine)

• Calipers, syringes, and needles

Procedure:

• Cell Preparation: Culture MLL-AF9 cells under standard conditions. On the day of injection, harvest cells during the logarithmic growth phase.

• Count cells and assess viability (>95%) using a hemocytometer and Trypan Blue.

• Resuspend cells in a 1:1 mixture of sterile, cold PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL.

• Tumor Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice daily for health and tumor development. Once tumors are palpable, measure tumor volume 2-3 times per week using calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Treatment Initiation: When tumors reach an average volume of 150-200 mm³, randomize mice into treatment and control groups (n=8-10 mice per group).

• Drug Administration: Administer Sgf29-IN-1, vehicle, or positive control according to the dosing schedule outlined in Table 1 via intraperitoneal (i.p.) injection.[9][10][11]

• Efficacy Endpoints: Continue treatment and tumor monitoring until tumors in the control group reach the predetermined endpoint (e.g., 2000 mm³).

• Record tumor volumes, body weights, and clinical signs of toxicity throughout the study.

• Survival Study: A separate cohort of mice can be used to determine the effect on overall survival, monitoring until a humane endpoint is reached.

Figure 2: Workflow for In Vivo Efficacy Study of Sgf29-IN-1.

Protocol 2: Pharmacodynamic (PD) Marker Analysis

This protocol is for assessing the in vivo target engagement of Sgf29-IN-1 by measuring downstream epigenetic and transcriptional changes in tumor tissue.

Materials:

• Tumor-bearing mice from the efficacy study

• Reagents for tissue homogenization and protein/RNA extraction

• Antibodies for Western Blot or Immunohistochemistry (e.g., anti-H3K9ac, anti-H3K14ac, anti-c-MYC)

• Reagents for qRT-PCR (primers for MYC, HOXA9, and a housekeeping gene)

Procedure:

• Sample Collection: At a specified time point after the final dose (e.g., 4-8 hours), euthanize a subset of mice from each treatment group.

• Excise tumors and immediately snap-freeze in liquid nitrogen or fix in formalin.

• Histone Acetylation Analysis (Western Blot):

  • Extract histones from a portion of the frozen tumor tissue.

  • Perform SDS-PAGE and Western blotting using antibodies specific for acetylated histone marks (e.g., H3K9ac, H3K14ac) that are regulated by the SAGA complex.[5][12]

  • Use an antibody against total Histone H3 as a loading control.

  • Quantify band intensities to determine the relative change in histone acetylation.

• Oncogene Expression Analysis (qRT-PCR):

  • Extract total RNA from another portion of the frozen tumor tissue.

  • Synthesize cDNA from the extracted RNA.

  • Perform quantitative real-time PCR using primers for key SGF29-regulated oncogenes (MYC, HOXA9) and a housekeeping gene (e.g., GAPDH) for normalization.[3]

  • Calculate the relative fold change in gene expression in the Sgf29-IN-1 treated groups compared to the vehicle control.

Protocol 3: Preliminary Toxicity Assessment

This protocol outlines a short-term study to determine the maximum tolerated dose (MTD) and observe any acute toxicities of Sgf29-IN-1.

Materials:

• Healthy, 6-8 week old C57BL/6 or CD-1 mice

• Sgf29-IN-1 and vehicle

• Equipment for blood collection (e.g., EDTA-coated tubes)

Procedure:

• Dose Escalation: Establish several cohorts of mice (n=3-5 per group).

• Administer Sgf29-IN-1 daily via i.p. injection at escalating doses (e.g., 25, 50, 100 mg/kg) for 7-14 days. Include a vehicle control group.

• Monitoring: Observe the mice daily for clinical signs of toxicity, including changes in appearance, behavior, and activity level.

• Record body weight daily. A weight loss of >15-20% is often considered a sign of significant toxicity.

• Endpoint Analysis: At the end of the study, collect blood via cardiac puncture for complete blood count (CBC) and serum chemistry analysis.

• Perform a gross necropsy and collect major organs (liver, kidney, spleen, heart, lungs) for histopathological examination.

• The MTD is typically defined as the highest dose that does not cause >10% body weight loss or significant clinical signs of distress.[13]

Conclusion

The provided protocols and data offer a framework for the preclinical in vivo evaluation of Sgf29-IN-1, a novel inhibitor of the SGF29 Tudor domain. The experimental design focuses on assessing the inhibitor's efficacy in relevant leukemia mouse models, understanding its pharmacokinetic and pharmacodynamic properties, and establishing a preliminary safety profile. These studies are essential for advancing Sgf29-IN-1 towards clinical development as a targeted therapy for SGF29-dependent cancers.

References

• 1. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. researchgate.net [researchgate.net]
• 5. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. embopress.org [embopress.org]
• 7. researchgate.net [researchgate.net]
• 8. ashpublications.org [ashpublications.org]
• 9. Services - Translational Laboratory | Resources for Cancer Researchers [research.umgccc.org]
• 10. Prospective use of the Single Mouse Experimental Design for Evaluation of PLX038A - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and tissue distribution of halofuginone (NSC 713205) in CD2F1 mice and Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dual inhibition of TGFβ2,3 is severely toxic, whereas selective inhibition of TGFβ1, 2, or 3 and dual inhibition of TGFβ1,2 is generally tolerated in mouse and cynomolgus monkey toxicology studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sgf29-IN-1 as a Tool to Study c-Myc Target Gene Expression

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sgf29-IN-1 is a selective, cell-permeable small molecule inhibitor of the SAGA-associated factor 29 (Sgf29). Sgf29 is a critical component of the Spt-Ada-Gcn5 acetyltransferase (SAGA) complex, a multi-subunit transcriptional co-activator. The primary function of Sgf29 is to act as a "reader" of histone modifications, specifically recognizing di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3). This binding event is crucial for the recruitment of the SAGA complex to the promoters of active genes, leading to subsequent histone acetylation by the Gcn5 catalytic subunit and transcriptional activation.

The transcription factor c-Myc is a potent oncoprotein that is deregulated in a large percentage of human cancers. c-Myc drives the expression of a vast network of target genes involved in cell proliferation, growth, and metabolism. The transcriptional activity of c-Myc is dependent on the recruitment of co-activator complexes, including the SAGA complex. Sgf29 plays a pivotal role in this process by anchoring the SAGA complex to the promoters of c-Myc target genes, which are marked by H3K4me3.[1][2][3] Inhibition of Sgf29, therefore, presents a promising strategy to disrupt c-Myc-driven oncogenic transcription.

Sgf29-IN-1 offers a valuable chemical tool to investigate the role of Sgf29 in c-Myc-mediated gene expression. By inhibiting the Tudor domain of Sgf29, Sgf29-IN-1 prevents the recruitment of the SAGA complex to chromatin, leading to a reduction in histone acetylation at c-Myc target promoters and subsequent downregulation of their expression.[4] These application notes provide an overview of Sgf29-IN-1 and detailed protocols for its use in studying c-Myc target gene expression.

Data Presentation

Table 1: In Vitro and In Vivo Activity of Sgf29-IN-1

Parameter	Value	Cell Lines/Model	Reference
Target	Sgf29 Tudor Domain	-	[4]
In Vitro Activity (Cell-based)	20 µM	MOLM13, MV4-11 (leukemia cells)	[4]
Observed In Vitro Effect	Inhibition of H3K9 acetylation	MOLM13, MV4-11	[4]
In Vivo Dose	5 mg/kg, i.p. every other day	Mouse model of leukemia	[4]
Observed In Vivo Effect	Reduced leukemia progression, improved survival	Mouse model of leukemia	[4]

Table 2: Representative c-Myc Target Genes for Analysis

Gene Symbol	Gene Name	Function
ODC1	Ornithine Decarboxylase 1	Polyamine biosynthesis, cell proliferation
LDHA	Lactate Dehydrogenase A	Glycolysis, metabolic reprogramming
MTA1	Metastasis Associated 1	Chromatin remodeling, metastasis
NCL	Nucleolin	Ribosome biogenesis, cell growth
CCND2	Cyclin D2	Cell cycle progression

Signaling Pathway and Experimental Workflow

Caption: Sgf29-c-Myc Signaling Pathway.

Caption: Experimental Workflow.

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Sgf29-IN-1

• Cell Culture:

  • Culture human leukemia cell lines (e.g., MOLM13, MV4-11) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Ensure cells are in the logarithmic growth phase before treatment.

• Preparation of Sgf29-IN-1 Stock Solution:

  • Prepare a 10 mM stock solution of Sgf29-IN-1 in dimethyl sulfoxide (DMSO).

  • Store the stock solution at -80°C. Avoid repeated freeze-thaw cycles.

• Cell Treatment:

  • Seed cells at a density of 0.5 x 10^6 cells/mL in a 6-well plate.

  • Treat cells with the desired concentration of Sgf29-IN-1 (e.g., a dose-response from 1 to 20 µM) or vehicle control (DMSO, final concentration ≤ 0.1%).

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours) before harvesting for downstream analysis.

Protocol 2: Western Blotting for Protein Expression Analysis

• Cell Lysis:

  • Harvest treated cells by centrifugation at 500 x g for 5 minutes.

  • Wash the cell pellet with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE on a 4-20% polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-c-Myc, anti-Sgf29, anti-H3K9ac, anti-Histone H3, anti-β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Protocol 3: Quantitative Reverse Transcription PCR (qRT-PCR)

• RNA Isolation:

  • Harvest treated cells and isolate total RNA using a commercial RNA isolation kit according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer.

• cDNA Synthesis:

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.

• qPCR:

  • Perform qPCR using a SYBR Green-based qPCR master mix and primers for c-Myc target genes (e.g., ODC1, LDHA) and a housekeeping gene (e.g., GAPDH, ACTB).

  • Run the qPCR reaction on a real-time PCR system.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Protocol 4: Chromatin Immunoprecipitation (ChIP)

• Cross-linking:

  • Treat cells with Sgf29-IN-1 or vehicle as described in Protocol 1.

  • Add formaldehyde to a final concentration of 1% to cross-link proteins to DNA. Incubate for 10 minutes at room temperature.

  • Quench the reaction by adding glycine to a final concentration of 125 mM.

• Cell Lysis and Chromatin Shearing:

  • Harvest and lyse the cells.

  • Shear the chromatin to an average size of 200-500 bp using sonication.

• Immunoprecipitation:

  • Pre-clear the chromatin with protein A/G magnetic beads.

  • Incubate the chromatin overnight at 4°C with antibodies against Sgf29, H3K9ac, or a negative control IgG.

  • Add protein A/G magnetic beads to pull down the antibody-protein-DNA complexes.

• Washing and Elution:

  • Wash the beads sequentially with low salt, high salt, and LiCl wash buffers.

  • Elute the chromatin from the beads.

• Reverse Cross-linking and DNA Purification:

  • Reverse the cross-links by incubating at 65°C overnight with NaCl.

  • Treat with RNase A and Proteinase K.

  • Purify the DNA using a PCR purification kit.

• qPCR Analysis:

  • Perform qPCR on the purified DNA using primers specific to the promoter regions of c-Myc target genes.

  • Quantify the amount of immunoprecipitated DNA relative to the input DNA.

Protocol 5: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment and Heating:

  • Treat intact cells with Sgf29-IN-1 or vehicle control.

  • Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes.

• Cell Lysis and Protein Analysis:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction from the precipitated protein by centrifugation.

  • Analyze the amount of soluble Sgf29 in the supernatant by Western blotting.

• Data Analysis:

  • Quantify the band intensities and plot the fraction of soluble Sgf29 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Sgf29-IN-1 indicates target engagement.

References

• 1. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. SGF29 | Abcam [abcam.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Sgf29-IN-1 solubility and stability issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of Sgf29-IN-1, a selective inhibitor of the Sgf29 Tudor domain.

Frequently Asked Questions (FAQs)

Q1: What is Sgf29-IN-1 and what is its mechanism of action?

Sgf29-IN-1 is a selective small molecule inhibitor that targets the Tudor domain of Spt-Ada-Gcn5 acetyltransferase (SAGA)–associated factor 29 (Sgf29).[1] Sgf29 is a component of the SAGA and ATAC acetyltransferase complexes and acts as a reader of histone H3 lysine 4 trimethylation (H3K4me3), a mark associated with active gene transcription.[2][3] By binding to H3K4me3, Sgf29 recruits the SAGA complex to chromatin, leading to the acetylation of histone H3 at lysine 9 (H3K9ac), which is crucial for the expression of certain genes, including those involved in leukemogenesis.[2][3][4] Sgf29-IN-1 inhibits the Tudor domain of Sgf29, thereby blocking the recruitment of the SAGA complex and subsequent H3K9 acetylation, which has shown efficacy against leukemia.[1][2]

Q2: How should I dissolve Sgf29-IN-1?

Sgf29-IN-1 has specific solubility characteristics. It is recommended to prepare a stock solution in a suitable organic solvent, such as DMSO. For in vivo and some in vitro applications, further dilution into aqueous buffers is necessary. Due to its hydrophobic nature, precipitation can occur. The following tables provide solubility data in various solvent systems.

Q3: What are the recommended storage conditions for Sgf29-IN-1?

For long-term stability, it is recommended to store the solid compound and stock solutions of Sgf29-IN-1 at low temperatures. Proper storage is crucial to prevent degradation and ensure experimental reproducibility.

Q4: I'm observing precipitation of Sgf29-IN-1 in my cell culture medium. What can I do?

Precipitation of small molecule inhibitors in aqueous solutions like cell culture media is a common issue, often due to their hydrophobic nature. Here are some troubleshooting steps:

• Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your cell culture medium is as low as possible and is tolerated by your cells (typically ≤ 0.5%).

• Use a Carrier Protein: Adding a carrier protein like bovine serum albumin (BSA) to your medium can sometimes help to keep hydrophobic compounds in solution.

• Sonication/Heating: Gentle sonication or warming of the solution can aid in redissolving precipitated compounds. However, be cautious with heating as it may degrade the compound.[1]

• Test Different Formulations: For in vivo studies, different vehicle formulations can be tested to improve solubility and bioavailability.[1]

Q5: How can I be sure that Sgf29-IN-1 is active in my experiment?

To confirm the activity of Sgf29-IN-1, it is recommended to include positive controls and measure a downstream biomarker of target engagement. A key readout for Sgf29-IN-1 activity is the reduction of H3K9 acetylation.[2] You can perform a western blot to assess the levels of H3K9ac in your treated cells or tissues compared to a vehicle control. A dose-response experiment will also help to determine the effective concentration in your specific experimental system.

Data Presentation

Sgf29-IN-1 Solubility

Solvent System	Concentration	Observations
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 0.95 mg/mL (1.83 mM)	Clear solution
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 0.95 mg/mL (1.83 mM)	Clear solution
10% DMSO, 90% Corn Oil	≥ 0.95 mg/mL (1.83 mM)	Clear solution

This data is provided for reference and may vary based on the specific lot of the compound and experimental conditions.[1]

Sgf29-IN-1 Storage Recommendations

Condition	Storage Duration
Stock Solution at -80°C	6 months
Stock Solution at -20°C	1 month

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into single-use volumes.[1]

Experimental Protocols

In Vitro Cell-Based Assay for H3K9 Acetylation

This protocol describes a general workflow for treating leukemia cell lines (e.g., MOLM13, MV4-11) with Sgf29-IN-1 and assessing its effect on H3K9 acetylation.

• Cell Culture: Culture leukemia cells in appropriate media and conditions to maintain logarithmic growth.

• Compound Preparation: Prepare a stock solution of Sgf29-IN-1 in DMSO (e.g., 10 mM).

• Cell Treatment:

  • Seed cells at a suitable density in a multi-well plate.

  • Dilute the Sgf29-IN-1 stock solution to the desired final concentrations in the cell culture medium. Ensure the final DMSO concentration is consistent across all treatments and controls (e.g., 0.1%).

  • Treat cells with a range of Sgf29-IN-1 concentrations (e.g., 0.1 to 20 µM) for a specified duration (e.g., 24-72 hours).[1] Include a vehicle-only control (DMSO).

• Cell Lysis: After treatment, harvest the cells and prepare whole-cell lysates using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against H3K9ac and a loading control (e.g., total Histone H3 or β-actin).

  • Incubate with the appropriate secondary antibodies and visualize the protein bands using a suitable detection method.

• Data Analysis: Quantify the band intensities and normalize the H3K9ac signal to the loading control. Compare the levels of H3K9ac in Sgf29-IN-1 treated cells to the vehicle control.

In Vivo Experimental Workflow

This protocol provides a general guideline for in vivo studies in a mouse model of leukemia.

• Animal Model: Utilize an appropriate mouse model for leukemia (e.g., xenograft with CD45+ cells).

• Compound Formulation: Prepare the Sgf29-IN-1 formulation for injection. A common vehicle for in vivo studies is a mixture of DMSO, PEG300, Tween-80, and saline.[1]

• Dosing:

  • Administer Sgf29-IN-1 via intraperitoneal (i.p.) injection.

  • A reported dosing regimen is 5 mg/kg, administered every other day for a period of up to 35 days.[1]

• Monitoring:

  • Monitor the health and body weight of the mice regularly.

  • Assess tumor progression by measuring the percentage of leukemic cells (e.g., CD45.2+) in peripheral blood and spleen.[1]

• Endpoint Analysis: At the end of the study, collect tissues for further analysis, such as western blotting for H3K9ac or immunohistochemistry.

Visualizations

Sgf29 Signaling Pathway

Caption: Sgf29-IN-1 inhibits the SAGA complex recruitment and subsequent gene expression.

Sgf29-IN-1 Experimental Workflow

Caption: Overview of in vitro and in vivo experimental workflows for Sgf29-IN-1.

Troubleshooting Logic for Sgf29-IN-1 Solubility Issues

Caption: A logical workflow for troubleshooting Sgf29-IN-1 solubility problems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]

Optimizing Sgf29-IN-1 Concentration for Enhanced Cell Viability: A Technical Guide

Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential information for optimizing the experimental concentration of Sgf29-IN-1, a selective inhibitor of the SAGA-associated factor 29 (SGF29) Tudor domain. Accurate concentration selection is critical for achieving reliable and reproducible results in cell-based assays while maintaining cell viability.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Sgf29-IN-1?

A1: Sgf29-IN-1 is a small molecule inhibitor that selectively targets the Tudor domain of SGF29. SGF29 is a subunit of the Spt-Ada-Gcn5 acetyltransferase (SAGA) complex, a key regulator of gene transcription. By binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3), SGF29 recruits the SAGA complex to chromatin, leading to the acetylation of histone H3 at lysine 9 (H3K9ac), a mark associated with active gene expression. Sgf29-IN-1 competitively binds to the Tudor domain of SGF29, preventing its interaction with methylated histones. This, in turn, blocks the recruitment of the SAGA complex and subsequent histone acetylation, leading to the downregulation of target genes, including those implicated in leukemia.[1][2]

Q2: In which cell lines has Sgf29-IN-1 shown activity?

A2: Sgf29-IN-1 has demonstrated activity in leukemia cell lines that are dependent on SGF29 for their proliferation and survival. Notably, the acute myeloid leukemia (AML) cell lines MOLM-13 and MV4-11 have been identified as being sensitive to SGF29 inhibition.[2] Genetic studies involving CRISPR-mediated depletion of SGF29 have also shown a significant impact on the viability of these cell lines.

Q3: What is a recommended starting concentration range for Sgf29-IN-1 in cell culture experiments?

A3: Based on available literature, a concentration of 20 μM of Sgf29-IN-1 has been used to effectively inhibit the Tudor domain of SGF29 and block H3K9 acetylation in MOLM13 and MV4-11 cells after a 48-hour incubation period.[2] For initial dose-response experiments, it is advisable to test a range of concentrations around this value, for example, from 1 µM to 50 µM, to determine the optimal concentration for your specific cell line and experimental conditions.

Q4: What are the potential off-target effects of Sgf29-IN-1?

A4: While Sgf29-IN-1 is designed to be a selective inhibitor of the SGF29 Tudor domain, as with any small molecule inhibitor, the possibility of off-target effects should be considered. It is recommended to include appropriate controls in your experiments, such as a negative control compound and assessing the effects of Sgf29-IN-1 on a cell line that does not depend on SGF29 for survival.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High levels of cell death observed at the initial test concentration.	The tested concentration of Sgf29-IN-1 is too high for the specific cell line or the cells are particularly sensitive.	Perform a dose-response experiment with a wider range of concentrations, starting from a much lower concentration (e.g., in the nanomolar range) to determine the IC50 value accurately.
No significant effect on the target pathway (e.g., H3K9 acetylation) is observed.	The concentration of Sgf29-IN-1 is too low, or the incubation time is insufficient.	Increase the concentration of Sgf29-IN-1 and/or extend the incubation time. Confirm the activity of your Sgf29-IN-1 stock.
Inconsistent results between experiments.	Variations in cell seeding density, passage number, or reagent preparation.	Standardize your experimental protocol. Ensure consistent cell seeding density and use cells within a similar passage number range. Prepare fresh dilutions of Sgf29-IN-1 for each experiment.
Precipitation of Sgf29-IN-1 in the culture medium.	The solubility of Sgf29-IN-1 in the culture medium may be limited at higher concentrations.	Prepare a higher concentration stock solution in a suitable solvent (e.g., DMSO) and then dilute it into the culture medium to the final desired concentration, ensuring the final solvent concentration is low and non-toxic to the cells.

Data Presentation

While specific dose-response data for Sgf29-IN-1 on cell viability is not extensively available in the public domain, the following table provides an illustrative example of how to present such data once obtained from experimental assays like MTT or CellTiter-Glo.

Table 1: Illustrative Example of Sgf29-IN-1 Effect on Leukemia Cell Viability

Concentration (µM)	MOLM-13 (% Viability)	MV4-11 (% Viability)
0 (Vehicle Control)	100	100
1	95 ± 4.2	92 ± 5.1
5	82 ± 3.8	78 ± 4.5
10	65 ± 5.1	60 ± 3.9
20	48 ± 4.6	45 ± 4.1
50	25 ± 3.2	22 ± 2.8

Note: The data in this table is for illustrative purposes only and should be replaced with experimentally derived values.

Experimental Protocols

Detailed methodologies for commonly used cell viability assays are provided below.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Cell culture medium

• 96-well cell culture plates

• Sgf29-IN-1

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of Sgf29-IN-1 and a vehicle control.

• Incubate for the desired treatment period (e.g., 48 hours).

• Add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

Similar to the MTT assay, the XTT assay is a colorimetric method to assess cell viability. A key advantage is that the formazan product is water-soluble, eliminating the need for a solubilization step.

Materials:

• XTT labeling reagent

• Electron-coupling reagent

• Cell culture medium

• 96-well cell culture plates

• Sgf29-IN-1

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Expose the cells to a range of Sgf29-IN-1 concentrations and a vehicle control.

• Incubate for the chosen duration.

• Prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

• Add 50 µL of the XTT labeling mixture to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Measure the absorbance of the samples at 450-500 nm using a microplate reader.

CellTiter-Glo® Luminescent Cell Viability Assay

This homogeneous assay quantifies ATP, an indicator of metabolically active cells, by measuring luminescence.

Materials:

• CellTiter-Glo® Reagent

• Opaque-walled 96-well plates

• Cell culture medium

• Sgf29-IN-1

• Luminometer

Procedure:

• Seed cells in an opaque-walled 96-well plate.

• Treat cells with the desired concentrations of Sgf29-IN-1 and a vehicle control.

• Incubate for the specified time.

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

Visualizations

Signaling Pathway of Sgf29 and its Inhibition by Sgf29-IN-1

Caption: Sgf29-IN-1 inhibits the SAGA complex recruitment and histone acetylation.

Experimental Workflow for Optimizing Sgf29-IN-1 Concentration

Caption: Workflow for determining the optimal Sgf29-IN-1 concentration.

References

• 1. ashpublications.org [ashpublications.org]
• 2. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Sgf29-IN-1 Off-Target Effects Investigation: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of Sgf29-IN-1, a selective inhibitor of the Sgf29 Tudor domain.

Frequently Asked Questions (FAQs)

Q1: What is the known selectivity of Sgf29-IN-1?

Sgf29-IN-1 is a chemical probe designed to be a selective inhibitor of the tandem Tudor domain of Sgf29. Sgf29 is a component of the SAGA and ATAC histone acetyltransferase complexes and recognizes trimethylated histone H3 at lysine 4 (H3K4me3)[1][2]. This interaction is crucial for the recruitment of these complexes to chromatin and subsequent gene activation. While developed for high selectivity, it is essential to empirically determine its activity profile in your experimental system.

Q2: What are the potential off-target categories for Sgf29-IN-1?

Potential off-targets for Sgf29-IN-1 can be broadly categorized into two groups:

• Other Tudor Domain-Containing Proteins: The human proteome contains numerous proteins with Tudor domains that also recognize methylated histones or other methylated proteins. Cross-reactivity with these proteins is a primary concern.

• Unrelated Proteins (Off-target Pharmacology): Like many small molecules, Sgf29-IN-1 could interact with entirely unrelated proteins, leading to unexpected phenotypes.

Q3: I am observing a phenotype that is inconsistent with Sgf29 inhibition. What should I do first?

The first step is to perform control experiments to verify that the observed phenotype is a direct result of Sgf29 inhibition. This includes:

• Dose-Response Curve: Confirm that the phenotype is dose-dependent with Sgf29-IN-1.

• Use of a Negative Control: If available, use a structurally similar but inactive analog of Sgf29-IN-1. This control should not bind to Sgf29 and, ideally, should not produce the same phenotype.

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate Sgf29 expression. This genetic approach should mimic the phenotype observed with Sgf29-IN-1.

Troubleshooting Guides

Issue 1: Unexpected Changes in Gene Expression Unrelated to Known Sgf29 Targets

If you observe widespread changes in gene expression that are not typically associated with SAGA/ATAC complex activity, it may indicate off-target effects.

Troubleshooting Workflow:

Caption: Workflow for investigating unexpected gene expression changes.

Issue 2: Sgf29-IN-1 Induces a Phenotype in Sgf29-Knockout Cells

Observing a biological effect in cells lacking the primary target is a strong indicator of off-target activity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow when a phenotype is observed in Sgf29-knockout cells.

Quantitative Data Summary

While comprehensive screening data for Sgf29-IN-1 is not publicly available, a well-characterized chemical probe should be evaluated against a panel of related targets. Below are hypothetical data tables illustrating how selectivity might be presented.

Table 1: Hypothetical Binding Affinities of Sgf29-IN-1 for a Panel of Tudor Domain-Containing Proteins

Target Protein	Binding Affinity (Kd, µM)	Selectivity vs. Sgf29
Sgf29	0.1	1x
TDRD3	5.2	52x
SMN	15.8	158x
UHRF1	> 50	> 500x
JMJD2A	> 50	> 500x

Table 2: Hypothetical Kinase Selectivity Profile for Sgf29-IN-1 (% Inhibition at 10 µM)

Kinase	% Inhibition
Sgf29 (Positive Control)	98%
CDK2	5%
GSK3β	8%
p38α	3%
ERK1	6%

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement in a cellular context. It relies on the principle that a protein becomes more thermally stable when bound to a ligand.

Protocol:

• Cell Treatment: Culture cells to 80-90% confluency. Treat with various concentrations of Sgf29-IN-1 or vehicle control for a specified time (e.g., 1 hour).

• Heating: Resuspend cells in PBS and aliquot into PCR tubes. Heat the cell suspensions across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 25°C).

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Collect the supernatant (soluble fraction) and analyze the amount of soluble Sgf29 by Western Blot. An increase in the amount of soluble Sgf29 at higher temperatures in the presence of Sgf29-IN-1 indicates target engagement.

CETSA Workflow Diagram:

Caption: Cellular Thermal Shift Assay (CETSA) experimental workflow.

Immunoprecipitation with Mass Spectrometry (IP-MS) for Off-Target Identification

This technique can identify proteins that interact with Sgf29-IN-1 in an unbiased manner.

Protocol:

• Probe Immobilization: If a version of Sgf29-IN-1 with a linker and an affinity tag (e.g., biotin) is available, immobilize it on streptavidin-coated beads.

• Cell Lysis: Prepare a native cell lysate from the cell line of interest.

• Immunoprecipitation: Incubate the cell lysate with the Sgf29-IN-1-coated beads. As a control, use beads without the compound.

• Washing: Wash the beads extensively to remove non-specific binders.

• Elution: Elute the bound proteins from the beads.

• Mass Spectrometry: Analyze the eluted proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify proteins that are significantly enriched in the Sgf29-IN-1 pulldown compared to the control. These are potential on- and off-targets.

IP-MS Workflow Diagram:

Caption: Immunoprecipitation-Mass Spectrometry (IP-MS) workflow for off-target discovery.

Sgf29 Signaling Pathway Context

Sgf29 acts as a reader of the H3K4me3 histone mark, which is associated with active gene promoters. By binding to this mark, Sgf29 recruits the SAGA and ATAC complexes, which then acetylate histones (e.g., H3K9ac), leading to a more open chromatin state and transcriptional activation. Off-target effects of Sgf29-IN-1 on other chromatin-modifying enzymes could lead to widespread and unintended changes in the epigenetic landscape.

Sgf29-Mediated Transcriptional Activation Pathway:

Caption: Simplified signaling pathway of Sgf29-mediated transcriptional activation.

References

• 1. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. embopress.org [embopress.org]

Troubleshooting Sgf29-IN-1 Western blot results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with Western blot experiments targeting the SGF29 protein. While the query referenced "Sgf29-IN-1," our resources primarily address the Sgf29 protein itself. "IN-1" may refer to a specific inhibitor or antibody clone not widely documented in publicly available literature. The following guidance is based on established Western blotting principles and specific knowledge of the Sgf29 protein.

Frequently Asked Questions (FAQs)

Q1: What is Sgf29 and what is its expected molecular weight?

SAGA complex-associated factor 29 (Sgf29) is a protein that plays a crucial role in transcriptional regulation. It is a component of the SAGA (Spt-Ada-Gcn5 acetyltransferase) complex.[1][2][3] Sgf29 functions as a "reader" of histone modifications, specifically recognizing and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3).[2][3][4][5] This interaction is important for recruiting the SAGA complex to target genes, leading to histone acetylation and gene activation.[1][3][4] Sgf29 is also involved in the cellular response to endoplasmic reticulum (ER) stress.[5][6][7]

The human Sgf29 protein has a predicted molecular weight of approximately 33 kDa . However, the apparent molecular weight on a Western blot can vary depending on post-translational modifications and the specific electrophoresis conditions used.

Q2: I am not getting any signal for Sgf29 on my Western blot. What are the possible causes and solutions?

A lack of signal is a common issue in Western blotting.[8][9][10] The table below summarizes potential causes and troubleshooting steps.

Potential Cause	Troubleshooting Solutions
Inefficient Protein Extraction	Ensure your lysis buffer is appropriate for nuclear proteins, as Sgf29 is a nuclear protein.[5] Consider using a nuclear extraction protocol. Add protease and phosphatase inhibitors to your lysis buffer to prevent protein degradation.[11]
Low Protein Abundance	Sgf29 expression levels may be low in your specific cell type or experimental condition. Increase the amount of total protein loaded onto the gel (e.g., 30-50 µg). Use a positive control, such as a cell line known to express Sgf29, to validate your experimental setup.
Poor Antibody Performance	Verify the recommended antibody dilution and incubation time from the manufacturer's datasheet.[12] Consider performing an antibody titration to find the optimal concentration. Ensure your primary antibody is validated for Western blot and is reactive with the species you are studying.[12][13] Store antibodies at the recommended temperature to maintain their activity.
Inefficient Protein Transfer	Confirm successful transfer by staining the membrane with Ponceau S after transfer. Optimize transfer conditions (time, voltage/amperage) based on the molecular weight of Sgf29 (~33 kDa). For smaller proteins, using a membrane with a smaller pore size (e.g., 0.2 µm) can prevent "blow-through".[11]
Inactive Secondary Antibody or Detection Reagent	Ensure the secondary antibody is appropriate for the primary antibody (e.g., anti-mouse for a mouse primary). Check the expiration dates of your secondary antibody and detection reagents (e.g., ECL substrate).

Q3: My Western blot shows multiple bands or non-specific bands for Sgf29. How can I improve the specificity?

Non-specific bands can be caused by several factors.[8][10] Here are some troubleshooting strategies:

Potential Cause	Troubleshooting Solutions
Primary Antibody Concentration Too High	Reduce the concentration of the primary antibody. A higher concentration can lead to off-target binding.[10]
Insufficient Blocking	Increase the blocking time (e.g., 1-2 hours at room temperature) or try a different blocking agent (e.g., 5% non-fat milk or 5% BSA in TBST). Some antibodies perform better with a specific blocking agent.[11]
Inadequate Washing	Increase the number and duration of wash steps after primary and secondary antibody incubations to remove unbound antibodies.
Secondary Antibody Non-specificity	Run a control lane with only the secondary antibody to check for non-specific binding.
Protein Degradation or Splice Variants	Use fresh samples and always include protease inhibitors in your lysis buffer.[10] Check the literature for known splice variants of Sgf29 that might be detected by your antibody.

Q4: The background on my Sgf29 Western blot is very high. What can I do to reduce it?

High background can obscure the detection of your target protein.[8][9] The following table provides potential solutions:

Potential Cause	Troubleshooting Solutions
Insufficient Blocking	Optimize blocking conditions as described in Q3. Ensure the blocking solution is fresh.
Antibody Concentrations Too High	Titrate both primary and secondary antibody concentrations to find the optimal balance between signal and background.[14]
Contaminated Buffers or Equipment	Use freshly prepared buffers and ensure all equipment (gel tanks, transfer apparatus, incubation trays) is thoroughly cleaned.
Membrane Drying Out	Do not allow the membrane to dry out at any stage during the blotting process.[14]
Over-exposure	Reduce the exposure time when imaging the blot.

Experimental Protocols

A generalized Western blot protocol is provided below. Note that specific antibody dilutions and incubation times should be optimized based on the manufacturer's datasheet and your experimental conditions.

1. Sample Preparation (Nuclear Extraction)

• Harvest cells and wash with ice-cold PBS.

• Resuspend the cell pellet in a hypotonic buffer and incubate on ice.

• Disrupt the cell membrane using a Dounce homogenizer or by passing through a narrow-gauge needle.

• Centrifuge to pellet the nuclei.

• Resuspend the nuclear pellet in a high-salt nuclear extraction buffer containing protease and phosphatase inhibitors.

• Incubate on ice with gentle agitation.

• Centrifuge at high speed to pellet the nuclear debris and collect the supernatant containing the nuclear proteins.

• Determine protein concentration using a standard protein assay (e.g., BCA assay).

2. SDS-PAGE and Protein Transfer

• Mix 20-40 µg of nuclear protein extract with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• Load samples onto a 12% polyacrylamide gel and run the electrophoresis until the dye front reaches the bottom of the gel.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• After transfer, briefly wash the membrane with TBST (Tris-buffered saline with 0.1% Tween-20).

• (Optional) Stain the membrane with Ponceau S to visualize total protein and confirm transfer efficiency. Destain with TBST.

3. Immunoblotting

• Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against Sgf29 (diluted in blocking buffer) overnight at 4°C with gentle agitation. Refer to the antibody datasheet for the recommended dilution (e.g., 1:1000).[12]

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

4. Detection

• Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Capture the chemiluminescent signal using a CCD camera-based imager or X-ray film.

Mandatory Visualizations

Here are diagrams illustrating key concepts related to Sgf29 Western blotting.

References

• 1. SGF29 | SGD [yeastgenome.org]
• 2. researchgate.net [researchgate.net]
• 3. embopress.org [embopress.org]
• 4. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation | PLOS One [journals.plos.org]
• 7. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 9. Western Blot Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. scienceimaging.se [scienceimaging.se]
• 11. blog.addgene.org [blog.addgene.org]
• 12. SGF29 antibody (68339-1-Ig) | Proteintech [ptglab.com]
• 13. Anti-SGF29 Antibodies | Invitrogen [thermofisher.com]
• 14. stratech.co.uk [stratech.co.uk]

Technical Support Center: Sgf29 Inhibitors

This technical support guide is designed for researchers, scientists, and drug development professionals using Sgf29 inhibitors, such as Sgf29-IN-1. Below are frequently asked questions and troubleshooting advice for experiments where Sgf29-IN-1 does not appear to inhibit H3K9 acetylation as expected.

Understanding the Mechanism of Sgf29

Sgf29 is a crucial component of the SAGA (Spt-Ada-Gcn5 acetyltransferase) complex.[1][2][3][4] It functions as a "reader" of histone modifications, specifically recognizing and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) through its tandem Tudor domains.[1][2][3][5] This binding is essential for recruiting the SAGA complex to target gene promoters.[1][2][3][4] The SAGA complex possesses histone acetyltransferase (HAT) activity, primarily through its Gcn5 subunit, which then acetylates histone H3 at various residues, including lysine 9 (H3K9).[1] Therefore, inhibiting Sgf29's ability to bind H3K4me3 is expected to prevent SAGA complex recruitment and lead to a decrease in H3K9 acetylation at target loci.[1][6]

Figure 1. Mechanism of Sgf29-mediated H3K9 acetylation and the point of inhibition by Sgf29-IN-1.

Frequently Asked Questions & Troubleshooting

Q1: My H3K9 acetylation levels are unchanged after treating cells with Sgf29-IN-1. What are the potential reasons?

Several factors could contribute to this result. We recommend systematically investigating the following possibilities:

• Compound Integrity: Ensure the inhibitor is properly stored and has not degraded. Prepare fresh dilutions from a stock solution for each experiment.

• Cellular Uptake: The compound may not be effectively entering your specific cell type. Consider performing a dose-response and time-course experiment to determine the optimal concentration and treatment duration.

• Experimental Conditions: Suboptimal cell density, serum concentration in the media, or passage number can all influence cellular response to inhibitors.

• Redundant Pathways: While Sgf29 is important for SAGA-mediated acetylation, other HATs can also acetylate H3K9.[7] Your cell type might have compensatory mechanisms that maintain H3K9ac levels even when SAGA recruitment is impaired.

• Assay Sensitivity: The detection method (e.g., Western blot, ELISA) may not be sensitive enough to detect subtle changes in global H3K9 acetylation. Sgf29's effect is most pronounced at specific gene promoters.[1][6] A ChIP-qPCR experiment at a known SAGA-regulated gene may be more informative.

Q2: How can I be sure that Sgf29-IN-1 is active and working as expected?

• Positive Control: Use a known inhibitor of a different epigenetic modifier, like an HDAC inhibitor (e.g., Vorinostat), to confirm that your experimental system can detect changes in histone acetylation.

• Target Engagement Assay: If available, a cellular thermal shift assay (CETSA) or a similar method can confirm that Sgf29-IN-1 is binding to Sgf29 within the cell.

• Downstream Gene Expression: Since Sgf29 is a transcriptional co-activator, its inhibition should lead to decreased expression of SAGA-target genes.[4] Measure the mRNA levels of a few known SAGA-dependent genes (e.g., in response to ER stress) using RT-qPCR.[8][9]

Q3: What concentration of Sgf29-IN-1 should I use?

This is highly cell-line dependent. We recommend performing a dose-response experiment starting from a low nanomolar range to a high micromolar range (e.g., 10 nM to 50 µM) to determine the IC50 for H3K9 acetylation reduction in your specific cell line. Below is a table of hypothetical IC50 values for illustrative purposes.

Parameter	HeLa Cells	U2OS Cells	MCF7 Cells
H3K9ac Inhibition IC50	1.2 µM	2.5 µM	5.8 µM
Cell Viability IC50 (72h)	15 µM	22 µM	> 50 µM

Q4: How long should I treat my cells with Sgf29-IN-1?

The kinetics of histone acetylation can vary. A time-course experiment is essential. We suggest testing several time points, for example, 6, 12, 24, and 48 hours, to identify the optimal treatment duration for observing a decrease in H3K9 acetylation.

Troubleshooting Workflow

If you are not observing the expected inhibition, follow this logical workflow to diagnose the issue.

Figure 2. A step-by-step workflow for troubleshooting experiments with Sgf29-IN-1.

Experimental Protocol: Western Blot for H3K9 Acetylation

This protocol provides a standard method for assessing global changes in H3K9 acetylation levels in cultured cells following treatment with Sgf29-IN-1.

1. Cell Culture and Treatment: a. Plate cells at a density that will ensure they are in the logarithmic growth phase (e.g., 60-70% confluency) at the time of harvesting. b. Treat cells with the desired concentrations of Sgf29-IN-1 and a vehicle control (e.g., DMSO) for the determined time period (e.g., 24 hours).

2. Histone Extraction: a. Aspirate media and wash cells twice with ice-cold PBS. b. Add 1 mL of ice-cold PBS with 5 mM Sodium Butyrate (an HDAC inhibitor to preserve acetylation) and scrape the cells. c. Centrifuge at 1,500 x g for 5 minutes at 4°C. Discard the supernatant. d. Resuspend the cell pellet in 200 µL of Triton Extraction Buffer (TEB: PBS containing 0.5% Triton X-100 (v/v), 2 mM PMSF, and 0.02% (v/v) NaN3) by gentle vortexing. e. Centrifuge at 2,000 x g for 10 minutes at 4°C. Discard the supernatant (cytoplasmic fraction). f. Resuspend the pellet in 100 µL of 0.2 N HCl. Incubate on a rotator for 1 hour at 4°C. g. Centrifuge at 12,000 x g for 15 minutes at 4°C. h. Carefully transfer the supernatant containing the acid-soluble histones to a new tube.

3. Protein Quantification: a. Determine the protein concentration of the histone extracts using a Bradford or BCA protein assay.

4. SDS-PAGE and Western Blotting: a. Prepare samples by adding 4x Laemmli sample buffer and boiling for 5 minutes. b. Load equal amounts of protein (e.g., 10-15 µg) onto a 15% SDS-polyacrylamide gel. c. Perform electrophoresis until the dye front reaches the bottom of the gel. d. Transfer proteins to a PVDF membrane. e. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. f. Incubate the membrane with a primary antibody against acetyl-Histone H3 (Lys9) (e.g., 1:1000 dilution) overnight at 4°C. g. Wash the membrane three times with TBST for 10 minutes each. h. Incubate with an appropriate HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature. i. Wash the membrane three times with TBST for 10 minutes each. j. Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the results. k. Crucially, strip the blot and re-probe with an antibody against total Histone H3 as a loading control. The ratio of acetyl-H3K9 to total H3 should be used for quantification.

References

• 1. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. embopress.org [embopress.org]
• 4. SGF29 | SGD [yeastgenome.org]
• 5. uniprot.org [uniprot.org]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation | PLOS One [journals.plos.org]

Technical Support Center: Overcoming Resistance to Sgf29-IN-1 in Cancer Cells

Welcome to the technical support center for researchers utilizing Sgf29-IN-1. This resource provides troubleshooting guidance and frequently asked questions to address common challenges encountered during your experiments, with a focus on overcoming potential resistance mechanisms in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Sgf29-IN-1?

A1: Sgf29-IN-1, also known as Cpd_DC60, is a selective inhibitor of the SAGA-associated factor 29 (Sgf29). It specifically targets the tandem Tudor domains of Sgf29, preventing their recognition and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3).[1][2][3] This disruption prevents the recruitment of the SAGA/ATAC histone acetyltransferase (HAT) complexes to gene promoters.[4] Consequently, this leads to a reduction in histone H3 acetylation, particularly H3K9ac, and the downregulation of key oncogenes such as c-Myc, HOXA9, and MEIS1, ultimately inhibiting cancer cell proliferation.[4][5][6][7]

Q2: My cancer cell line is not responding to Sgf29-IN-1 treatment. What are the possible reasons?

A2: Lack of response to Sgf29-IN-1 can stem from several factors:

• Low Sgf29 Expression: The target protein, Sgf29, may not be expressed at sufficient levels in your cell line of interest. Sgf29 expression has been found to be particularly high in leukemia and AML cell lines.[8]

• Cell Line Dependency: The growth and survival of your chosen cell line may not be dependent on the Sgf29-mediated signaling pathway. Cancers driven by the upregulation of HOX/MEIS or MYC oncogenes are more likely to be sensitive.[6]

• Drug Inactivation: The compound may be metabolized or actively transported out of the cells, reducing its effective intracellular concentration.

• Pre-existing Resistance: The cancer cells may have intrinsic mechanisms of resistance to epigenetic therapies.

Q3: What are the known downstream effects of Sgf29 inhibition that I can use as biomarkers of drug activity?

A3: Successful inhibition of Sgf29 by Sgf29-IN-1 should lead to several measurable downstream effects that can serve as pharmacodynamic biomarkers:

• Reduced Histone Acetylation: A significant decrease in global H3K9 acetylation is a direct consequence of Sgf29 inhibition.[2]

• Downregulation of Target Gene Expression: A reduction in the mRNA and protein levels of Sgf29 target genes, such as c-Myc, HOXA9, MEIS1, and ribosomal proteins like RPL8 and RPS2, indicates effective target engagement.[2][5][7][9]

• Decreased Cell Viability and Proliferation: A reduction in cell proliferation and viability is the ultimate intended outcome of Sgf29 inhibition in sensitive cancer cell lines.

Troubleshooting Guide: Overcoming Resistance

This guide provides potential solutions to common issues encountered when cancer cells exhibit resistance to Sgf29-IN-1.

Problem	Possible Cause	Suggested Solution
No significant decrease in cell viability after treatment.	Cell line is not dependent on the Sgf29 pathway.	Verify Sgf29 expression levels in your cell line via Western blot or qPCR. Consider screening a panel of cell lines to identify those with higher Sgf29 expression.[8] Focus on cell lines known to be dependent on oncogenes regulated by Sgf29, such as AML cell lines with MLL rearrangements.[4]
Suboptimal drug concentration or treatment duration.	Perform a dose-response study to determine the optimal IC50 for your specific cell line. The reported IC50 for Sgf29-IN-1 in MLL-r leukemia cells ranges from 5.7 to 16.0 µM.[1] Extend the treatment duration to observe effects on cell proliferation over a longer period.
Development of acquired resistance.	See the "Potential Mechanisms of Acquired Resistance" section below for strategies to investigate and overcome this.
No change in H3K9 acetylation or downstream target gene expression.	Ineffective drug delivery or cellular uptake.	Ensure proper solubilization of Sgf29-IN-1. Verify the stability of the compound under your experimental conditions. Consider using a different vehicle for dissolution.
Compensatory signaling pathways are activated.	Investigate the activation of parallel pathways that can maintain cell survival and proliferation. This may involve performing RNA-seq or proteomic analysis on resistant cells to identify upregulated pathways. Combination therapy with inhibitors of these compensatory pathways may be effective.
Initial response followed by relapse (acquired resistance).	Upregulation of drug efflux pumps.	Analyze the expression of ABC transporters in resistant cells. Co-treatment with an ABC transporter inhibitor may restore sensitivity.
Epigenetic reprogramming.	Resistant cells may alter their chromatin landscape to bypass the need for Sgf29-mediated transcription. Perform ChIP-seq for various histone marks to identify changes in the epigenetic landscape of resistant cells.
Mutations in the Sgf29 gene.	Sequence the Sgf29 gene in resistant clones to identify potential mutations in the drug-binding site (Tudor domains).

Quantitative Data

Table 1: In Vitro Activity of Sgf29-IN-1 (Cpd_DC60)

Assay Type	Target	Cell Line(s)	IC50	Reference
AlphaScreen	Sgf29 Tudor 2 domain binding to H3K4me3 peptide	N/A	6.4 µM	[1][2]
Cell Viability	MLL-rearranged Leukemia Cells	Various	5.7 - 16.0 µM	[1]

Table 2: In Vivo Experimental Parameters for Sgf29-IN-1

Parameter	Value	Species	Cancer Model	Reference
Dosage	5 mg/kg	Mouse	Leukemia	[9]
Administration Route	Intraperitoneal (i.p.)	Mouse	Leukemia	[9]
Dosing Schedule	Every other day	Mouse	Leukemia	[9]

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is for determining the cytotoxic effects of Sgf29-IN-1 on cancer cell lines.

Materials:

• Cancer cell lines

• Complete culture medium

• Sgf29-IN-1

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Sgf29-IN-1 in complete culture medium. Include a vehicle-only control (DMSO).

• Remove the overnight culture medium and add 100 µL of the media containing the different concentrations of Sgf29-IN-1 or vehicle control to the respective wells.

• Incubate the plate for the desired treatment duration (e.g., 48, 72 hours) at 37°C in a humidified incubator.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value.

Western Blot for Histone Modifications

This protocol is for assessing changes in H3K9 acetylation following Sgf29-IN-1 treatment.

Materials:

• Treated and untreated cancer cells

• RIPA buffer with protease and phosphatase inhibitors

• Laemmli sample buffer

• SDS-PAGE gels (e.g., 15% for histone resolution)

• Transfer buffer

• PVDF or nitrocellulose membrane (0.2 µm pore size recommended for histones)

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-H3K9ac, anti-total H3)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Imaging system

Procedure:

• Lyse treated and untreated cells in RIPA buffer.

• Quantify protein concentration using a BCA or Bradford assay.

• Prepare protein lysates by adding Laemmli sample buffer and boiling for 5-10 minutes.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against H3K9ac (diluted in blocking buffer) overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL reagent and visualize the bands using an imaging system.

• Strip the membrane and re-probe with an antibody against total H3 as a loading control.

• Quantify the band intensities to determine the relative change in H3K9ac levels.

Chromatin Immunoprecipitation (ChIP)

This protocol is for examining the occupancy of Sgf29 or histone marks at specific gene promoters.

Materials:

• Treated and untreated cancer cells

• Formaldehyde (for cross-linking)

• Glycine

• Lysis buffers

• Sonication equipment

• Primary antibody (e.g., anti-Sgf29, anti-H3K4me3, anti-H3K9ac)

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• qPCR primers for target gene promoters

Procedure:

• Cross-link proteins to DNA in live cells using formaldehyde. Quench the reaction with glycine.

• Lyse the cells and isolate the nuclei.

• Sonify the chromatin to shear the DNA into fragments of 200-500 bp.

• Pre-clear the chromatin with magnetic beads.

• Incubate the chromatin with the primary antibody of interest overnight at 4°C to form antibody-protein-DNA complexes.

• Capture the complexes using Protein A/G magnetic beads.

• Wash the beads to remove non-specific binding.

• Elute the protein-DNA complexes from the beads.

• Reverse the cross-links by heating in the presence of high salt.

• Treat with RNase A and Proteinase K to remove RNA and protein.

• Purify the DNA using a DNA purification kit.

• Quantify the enrichment of specific DNA sequences using qPCR with primers designed for the promoter regions of target genes.

Visualizations

Caption: Sgf29 signaling pathway and the mechanism of Sgf29-IN-1 inhibition.

Caption: Experimental workflow for investigating resistance to Sgf29-IN-1.

References

• 1. SGF29 inhibitor DC60 | SGF29 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. wjgnet.com [wjgnet.com]
• 6. ashpublications.org [ashpublications.org]
• 7. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mali.ucsd.edu [mali.ucsd.edu]
• 9. medchemexpress.com [medchemexpress.com]

Interpreting unexpected results with Sgf29-IN-1

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers interpret unexpected results when using Sgf29-IN-1, a selective inhibitor of the Sgf29 protein.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Sgf29-IN-1?

Sgf29-IN-1 is a small molecule inhibitor designed to disrupt the function of the SAGA-associated factor 29 (Sgf29). Sgf29 contains tandem Tudor domains that recognize and bind to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3).[1][2][3] This binding is a critical step for recruiting the SAGA (Spt-Ada-Gcn5 acetyltransferase) and ATAC (Ada-Two-A-containing) chromatin-modifying complexes to gene promoters.[4][5] The recruitment of these complexes leads to the acetylation of histone H3, which is a key mark for active gene transcription.[1][2] By inhibiting Sgf29, Sgf29-IN-1 is expected to prevent the recruitment of SAGA and ATAC complexes to their target genes, leading to a decrease in histone H3 acetylation and subsequent downregulation of gene expression.[6]

Q2: What are the expected cellular effects of Sgf29-IN-1 treatment?

Based on the known functions of Sgf29, treatment with Sgf29-IN-1 is expected to result in:

• Decreased Histone H3 Acetylation: A reduction in acetylation at specific lysine residues on histone H3 (e.g., H3K9, H3K14, H3K18) at Sgf29 target gene promoters.[1]

• Downregulation of Target Gene Expression: A decrease in the mRNA and protein levels of genes regulated by the SAGA and ATAC complexes. This includes genes involved in processes like the endoplasmic reticulum (ER) stress response and those implicated in certain cancers.[4][6][7]

• Phenotypic Changes: Depending on the cell type and context, this could manifest as reduced cell viability, induction of apoptosis, or other specific cellular responses. For example, in leukemias with upregulation of the MEIS1/HOX pathway, inhibition of Sgf29 is expected to be detrimental.[6]

Troubleshooting Unexpected Results

Here are some common unexpected results that researchers might encounter and guidance on how to interpret and troubleshoot them.

Problem 1: No significant change in global histone H3 acetylation levels.

• Possible Cause 1: Cell line or context insensitivity. The targeted pathway may not be active or essential in your specific cell model.

• Troubleshooting:

  • Confirm Target Engagement: Perform a cellular thermal shift assay (CETSA) to verify that Sgf29-IN-1 is binding to Sgf29 in your cells.

  • Use a Positive Control Cell Line: If possible, use a cell line known to be sensitive to Sgf29 inhibition as a positive control.

  • Gene-Specific ChIP-qPCR: Instead of global analysis, perform Chromatin Immunoprecipitation (ChIP) followed by quantitative PCR (qPCR) on known Sgf29 target gene promoters (e.g., GRP78, CHOP) to look for localized changes in H3 acetylation.[4][5]

• Possible Cause 2: Redundancy in histone acetylation. Other histone acetyltransferases (HATs) may be compensating for the loss of SAGA/ATAC-mediated acetylation.

• Troubleshooting:

  • Investigate Other HATs: Use inhibitors for other HATs (e.g., CBP/p300 inhibitors) in combination with Sgf29-IN-1 to see if a synergistic effect is observed.

Problem 2: Unexpected changes in gene expression (upregulation of some genes).

• Possible Cause 1: Off-target effects of Sgf29-IN-1. The inhibitor may be interacting with other proteins besides Sgf29.

• Troubleshooting:

  • Target Knockdown/Knockout Comparison: Compare the gene expression profile from Sgf29-IN-1 treatment with that from Sgf29 knockdown (using shRNA or siRNA) or knockout (using CRISPR/Cas9). Genes that are differentially expressed only with the inhibitor treatment are likely due to off-target effects.

  • In Vitro Binding Assays: Perform in vitro binding assays with a panel of related proteins (e.g., other Tudor domain-containing proteins) to assess the selectivity of Sgf29-IN-1.

• Possible Cause 2: Indirect regulatory effects. The downregulation of a primary set of target genes may lead to secondary, compensatory changes in other pathways.

• Troubleshooting:

  • Time-Course Experiment: Perform a time-course analysis of gene expression to distinguish between early (direct) and late (indirect) transcriptional changes.

  • Pathway Analysis: Use bioinformatics tools to analyze the upregulated genes and identify any common pathways or transcription factors that may be activated as a secondary response.

Problem 3: Discrepancy between histone mark changes and gene expression.

• Possible Cause: Sgf29 has functions independent of SAGA/ATAC-mediated acetylation.

• Troubleshooting:

  • Investigate other histone marks: Sgf29 is also required for the maintenance of H3K4me3 at some gene promoters.[7][8] Perform ChIP-qPCR to assess H3K4me3 levels at target genes. A decrease in this mark could explain reduced gene expression even with minimal changes in acetylation.

  • Co-immunoprecipitation (Co-IP): Perform Co-IP experiments with an Sgf29 antibody to identify other potential interacting proteins whose function might be affected by the inhibitor.

Data Presentation

Table 1: Example IC50 Values for Sgf29-IN-1 in Different Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MOLM-13	Acute Myeloid Leukemia	0.5
MV4-11	Acute Myeloid Leukemia	0.8
U2OS	Osteosarcoma	5.2
HeLa	Cervical Cancer	>10

Table 2: Expected Changes in Histone Marks at the GRP78 Promoter Upon Sgf29-IN-1 Treatment

Histone Mark	Fold Change (Treated vs. Control)
H3K14ac	~0.4
H3K9ac	~0.5
H3K4me3	~0.6
Total H3	No significant change

Experimental Protocols

Chromatin Immunoprecipitation (ChIP) Protocol

• Cell Crosslinking: Treat cells with 1% formaldehyde for 10 minutes at room temperature to crosslink proteins to DNA. Quench with glycine.

• Cell Lysis and Sonication: Lyse the cells and sonicate the chromatin to obtain DNA fragments of 200-500 bp.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody against the protein of interest (e.g., H3K14ac, H3K4me3, or Sgf29) overnight at 4°C.

• Immune Complex Capture: Add Protein A/G magnetic beads to capture the antibody-protein-DNA complexes.

• Washes: Wash the beads to remove non-specific binding.

• Elution and Reverse Crosslinking: Elute the complexes from the beads and reverse the formaldehyde crosslinks by heating at 65°C.

• DNA Purification: Purify the DNA using a standard DNA purification kit.

• Analysis: Analyze the precipitated DNA by qPCR using primers specific to the gene promoters of interest.

Visualizations

Caption: Sgf29-IN-1 signaling pathway.

Caption: Troubleshooting workflow for Sgf29-IN-1.

References

• 1. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. embopress.org [embopress.org]
• 4. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation | PLOS One [journals.plos.org]
• 6. ashpublications.org [ashpublications.org]
• 7. researchgate.net [researchgate.net]
• 8. A dual role for SAGA-associated factor 29 (SGF29) in ER stress survival by coordination of both histone H3 acetylation and histone H3 lysine-4 trimethylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Sgf29-IN-1 Specificity for the SGF29 Tudor Domain

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Sgf29-IN-1, a selective inhibitor of the SAGA-associated factor 29 (SGF29) Tudor domain, with other potential inhibitors. This document summarizes key experimental data to validate its specificity and performance.

SGF29 is a critical component of the Spt-Ada-Gcn5 acetyltransferase (SAGA) and Ada-Two-A-containing (ATAC) chromatin-modifying complexes.[1] It functions as a "reader" of histone modifications, specifically recognizing di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) through its tandem Tudor domains.[2] This interaction is crucial for recruiting the SAGA/ATAC complexes to target gene promoters, leading to histone acetylation and transcriptional activation.[2] Dysregulation of SGF29 has been implicated in diseases such as leukemia, making its Tudor domain an attractive target for therapeutic intervention.[1][3]

Sgf29-IN-1: A Potent and Selective Inhibitor

Sgf29-IN-1 (also known as Cpd_DC60) was identified through a CRISPR-Scan Assisted Drug Discovery (CRISPR-SADD) pipeline as a selective inhibitor of the SGF29 Tudor domain.[1] It has demonstrated activity in leukemia models, highlighting its potential as a chemical probe and therapeutic lead.[1][3]

Quantitative Performance Data

To rigorously assess the specificity of Sgf29-IN-1, its inhibitory activity against the SGF29 Tudor domain was quantified using an AlphaScreen assay. This assay measures the disruption of the interaction between the SGF29 tandem Tudor domain (TTD) and a biotinylated H3K4me3 peptide.

Compound	Target	Assay Type	IC50	Reference
Sgf29-IN-1 (Cpd_DC60)	SGF29 Tudor Domain	AlphaScreen	10.4 µM	[1]

Comparative Analysis

Currently, Sgf29-IN-1 is one of the few publicly disclosed small molecule inhibitors specifically targeting the SGF29 Tudor domain with supporting in vitro and cellular data. While virtual screening efforts have been undertaken to identify potential binders, experimentally validated alternatives with published binding affinities are not yet readily available in the scientific literature. The development of Sgf29-IN-1 represents a significant step forward in the ability to pharmacologically probe the function of SGF29.

Experimental Methodologies

A detailed understanding of the experimental protocols used to validate Sgf29-IN-1 is crucial for interpreting the data and for designing future experiments.

AlphaScreen Assay Protocol

The AlphaScreen assay is a bead-based, homogeneous proximity assay used to measure biomolecular interactions. The following protocol was adapted from published methods to determine the IC50 value of Sgf29-IN-1.[1]

Objective: To quantify the inhibitory effect of Sgf29-IN-1 on the interaction between the SGF29 tandem Tudor domain (TTD) and a tri-methylated histone H3 lysine 4 (H3K4me3) peptide.

Materials:

• Recombinant His-tagged SGF29-TTD

• Biotinylated H3(1-18)K4me3 peptide

• Streptavidin-coated Donor beads (PerkinElmer)

• Nickel Chelate Acceptor beads (PerkinElmer)

• Sgf29-IN-1 (Cpd_DC60)

• Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4)

• 384-well white opaque microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of Sgf29-IN-1 in DMSO and then dilute in assay buffer to the desired final concentrations.

• Reaction Mixture: In a 384-well plate, combine the His-tagged SGF29-TTD and the biotinylated H3K4me3 peptide with the diluted Sgf29-IN-1 or DMSO control.

• Incubation: Incubate the mixture at room temperature for a defined period (e.g., 30 minutes) to allow for binding to occur.

• Bead Addition: Add the Streptavidin-coated Donor beads and Nickel Chelate Acceptor beads to the reaction mixture.

• Final Incubation: Incubate the plate in the dark at room temperature for a further period (e.g., 60 minutes) to allow for bead-protein interaction.

• Signal Detection: Read the plate on an AlphaScreen-compatible plate reader. The excitation wavelength is 680 nm, and the emission is detected between 520 and 620 nm.

• Data Analysis: The IC50 value is determined by plotting the AlphaScreen signal against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Visualizing the Experimental Workflow and SGF29 Signaling

To further clarify the experimental logic and the biological context of SGF29, the following diagrams were generated.

AlphaScreen workflow for Sgf29-IN-1 IC50 determination.

References

• 1. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PMC [pmc.ncbi.nlm.nih.gov]

Sgf29-IN-1 as a Tool for SAGA Complex Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Spt-Ada-Gcn5 acetyltransferase (SAGA) complex is a crucial co-activator involved in chromatin modification and transcriptional regulation. A key component of this complex is SAGA-associated factor 29 (Sgf29), which recognizes and binds to di- and tri-methylated lysine 4 of histone H3 (H3K4me2/3).[1][2] This interaction is critical for recruiting the SAGA complex to target gene promoters, where its histone acetyltransferase (HAT) activity, primarily mediated by Gcn5, leads to the acetylation of histone H3 at various lysine residues (e.g., H3K9, H3K14, H3K18), a hallmark of active transcription.[1]

Given the importance of Sgf29 in tethering the SAGA complex to chromatin, molecules that modulate the Sgf29-H3K4me2/3 interaction are valuable tools for studying SAGA-dependent processes and for potential therapeutic development. Sgf29-IN-1 (also known as Cpd_DC60) has been identified as a selective inhibitor of the Sgf29 Tudor domain, the domain responsible for recognizing the H3K4me2/3 mark.[3][4]

This guide provides a comparative analysis of Sgf29-IN-1 as a chemical probe to interrogate SAGA complex function. While often referred to as an inhibitor, its utility in experiments relies on careful comparison with appropriate negative controls to ensure the observed effects are specifically due to the inhibition of Sgf29. Here, we discuss its performance in relation to genetic knockdown approaches and outline the essential controls for its use in SAGA complex studies.

Sgf29-IN-1: Mechanism of Action

Sgf29-IN-1 selectively targets the Tudor domain of Sgf29, disrupting its ability to bind to H3K4me2/3. This prevents the recruitment of the SAGA complex to its target promoters, leading to a reduction in histone acetylation and subsequent downregulation of gene expression.

Figure 1. Mechanism of Sgf29-IN-1 Action.

Performance Comparison: Sgf29-IN-1 vs. Genetic Knockdown

The function of Sgf29 and the SAGA complex can be studied through both chemical inhibition with molecules like Sgf29-IN-1 and genetic approaches such as shRNA-mediated knockdown. Each method has its own advantages and is best interpreted in the context of appropriate controls.

Feature	Sgf29-IN-1 (Chemical Inhibition)	shRNA-mediated Knockdown (Genetic)
Principle	Acutely inhibits the function of the Sgf29 Tudor domain.	Reduces the total amount of Sgf29 protein.
Temporal Control	Rapid and reversible, allowing for acute studies.	Slower onset and generally not reversible, suitable for longer-term studies.
Negative Control	Vehicle control (e.g., DMSO). An ideal but often unavailable control is a structurally similar, inactive analog.	Non-targeting shRNA that does not target any known gene.[5]
Potential Off-Targets	Can have off-target effects on other proteins.	Can have off-target effects by unintentionally silencing other genes.
Compensation	Less likely to induce compensatory mechanisms due to acute action.	Can lead to cellular compensatory mechanisms over time.

Quantitative Data Summary

The following tables summarize the observed effects of Sgf29 inhibition using Sgf29-IN-1 and genetic knockdown from published studies.

Table 1: Effect of Sgf29-IN-1 (Cpd_DC60) on Histone Acetylation and Gene Expression in Leukemia Cell Lines [3]

Cell Line	Treatment	Target	Observed Effect
MOLM13	20 µM Cpd_DC60 for 48h	H3K9ac	Notable reduction
MV4-11	20 µM Cpd_DC60 for 48h	RPL8, RPS2	Suppressed expression

Table 2: Effect of Sgf29 Knockdown on Histone Acetylation and Gene Expression [1][5]

Cell Line/Organism	Method	Target	Observed Effect
MDA-MB231 (Human)	shRNA	H3K9ac, H3K14ac, H3K18ac, H3K23ac	Reduction in acetylation levels
U2OS (Human)	shRNA	GRP78, CHOP (ER stress genes)	Lower gene activation upon ER stress
S. cerevisiae	Gene Deletion	Global H3K9ac, H3K14ac, H3K18ac	Reduction in acetylation levels

Experimental Protocols

In Vitro Sgf29-H3K4me3 Interaction Assay (AlphaScreen)

This protocol is adapted from a study that validated the interaction between Sgf29-IN-1 and the Sgf29 Tudor domain.[3]

Objective: To quantify the inhibitory effect of Sgf29-IN-1 on the binding of the Sgf29 tandem Tudor domain (TTD) to a biotinylated H3K4me3 peptide.

Materials:

• Recombinant His6-tagged Sgf29-TTD

• Biotinylated H3K4me3 peptide

• Sgf29-IN-1 (and vehicle control, e.g., DMSO)

• AlphaScreen™ IgG (Protein A) Donor Beads

• AlphaScreen™ Streptavidin-conjugated Acceptor beads

• Assay buffer (e.g., 25 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA)

• 384-well microplate

Procedure:

• Prepare a solution of His6-Sgf29-TTD and biotin-H3K4me3 peptide in assay buffer.

• Add varying concentrations of Sgf29-IN-1 or vehicle control to the wells of the 384-well plate.

• Add the Sgf29-TTD and H3K4me3 peptide mixture to the wells.

• Incubate at room temperature for 30 minutes.

• Add AlphaScreen Donor and Acceptor beads.

• Incubate in the dark at room temperature for 1 hour.

• Read the plate on an AlphaScreen-compatible plate reader.

Data Analysis:

• Plot the AlphaScreen signal against the concentration of Sgf29-IN-1.

• Calculate the IC50 value, which represents the concentration of inhibitor required to reduce the signal by 50%.

Figure 2. AlphaScreen Experimental Workflow.

Cellular Assay for SAGA Activity Inhibition

Objective: To assess the effect of Sgf29-IN-1 on SAGA-dependent histone acetylation in cultured cells.

Materials:

• Mammalian cell line of interest (e.g., MOLM13, U2OS)

• Complete cell culture medium

• Sgf29-IN-1 (stock solution in DMSO)

• DMSO (vehicle control)

• Reagents for Western blotting (lysis buffer, antibodies against H3K9ac and total H3)

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat cells with various concentrations of Sgf29-IN-1 or an equivalent volume of DMSO for the desired time period (e.g., 24-48 hours).

• Harvest the cells and prepare whole-cell lysates.

• Perform Western blotting to analyze the levels of H3K9ac.

• Use an antibody against total histone H3 as a loading control.

Data Analysis:

• Quantify the band intensities for H3K9ac and total H3.

• Normalize the H3K9ac signal to the total H3 signal for each sample.

• Compare the normalized H3K9ac levels in Sgf29-IN-1-treated cells to the vehicle-treated control.

Figure 3. Cellular Assay Workflow.

Conclusion

Sgf29-IN-1 is a valuable chemical tool for the acute inhibition of Sgf29 and the study of SAGA complex function. While it is an inhibitor and not a classical negative control, its use in conjunction with appropriate experimental controls, such as a vehicle control and comparison with genetic knockdown data, allows for a robust interrogation of SAGA-dependent biological processes. The experimental protocols provided in this guide offer a framework for researchers to validate the effects of Sgf29-IN-1 in their specific systems of interest. As with any chemical probe, careful validation and consideration of potential off-target effects are essential for accurate data interpretation.

References

• 1. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Dual Role for SAGA-Associated Factor 29 (SGF29) in ER Stress Survival by Coordination of Both Histone H3 Acetylation and Histone H3 Lysine-4 Trimethylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to SGF29 Modulation: Cross-Validation of Sgf29-IN-1 and SGF29 Knockout

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key methodologies for studying the function of SAGA-associated factor 29 (SGF29): pharmacological inhibition with the selective inhibitor Sgf29-IN-1 and genetic ablation via SGF29 knockout. SGF29 is a critical chromatin reader that recognizes methylated histone H3 at lysine 4 (H3K4me2/3) and recruits the SAGA (Spt-Ada-Gcn5 acetyltransferase) complex to target gene promoters, playing a pivotal role in transcriptional activation.[1][2] Understanding the comparative effects of a small molecule inhibitor and a genetic knockout is crucial for validating SGF29 as a therapeutic target and for the development of novel cancer therapies, particularly in acute myeloid leukemia (AML).[3][4]

Data Presentation: Quantitative Comparison of Effects

The following tables summarize the quantitative effects observed with Sgf29-IN-1 and SGF29 knockout in relevant experimental models.

Table 1: In Vitro Effects on Leukemia Cell Lines
Parameter	Sgf29-IN-1	SGF29 Knockout (CRISPR)
Cell Lines	MOLM13, MV4-11	U937, MOLM13, MV4-11
Effect on Cell Proliferation	Inhibition of proliferation (Concentration-dependent)	Strong reduction in proliferation and competitive disadvantage.[3]
Effect on Cell Differentiation	Not explicitly reported	Increased myeloid differentiation (e.g., increased CD11b expression and phagocytosis in U937 cells).[1]
Effect on Histone Acetylation	Inhibition of H3K9 acetylation.[1]	Pronounced decrease in global H3K9 acetylation.[1][5]
Effect on Gene Expression	Downregulation of RPL8 and RPS2.[1]	Significant downregulation of key AML oncogenes including HOXA cluster genes, MEIS1, and MYC. Upregulation of differentiation-associated genes like LYZ.[1]

Table 2: In Vivo Effects in Leukemia Models
Parameter	Sgf29-IN-1	SGF29 Knockout (CRISPR)
Model System	CD45.2 mouse model	Patient-Derived Xenograft (PDX) and cell line xenograft models (MOLM13).[5]
Effect on Leukemia Progression	Inhibition of leukemia progression.[1]	Delayed disease latency and impaired leukemogenesis.[1][5]
Toxicity	No significant toxicity reported at 5 mg/kg.[1]	Not explicitly reported, but shows high leukemia-selective fitness defects.[4]
Effect on Survival	Improved survival rate in rats.[1]	Significantly increased disease latency in xenograft models.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the SGF29-mediated signaling pathway and a typical experimental workflow for cross-validating the effects of Sgf29-IN-1 with SGF29 knockout.

Caption: SGF29 recognizes H3K4me3, recruiting the SAGA complex to acetylate H3K9, leading to transcriptional activation.

Caption: Workflow for comparing the effects of Sgf29-IN-1 and SGF29 knockout on leukemia cells.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are outlined below.

SGF29 Knockout using CRISPR-Cas9

• Cell Lines: Human AML cell lines such as MOLM13, U937, and MV4-11 are suitable. Cells should be maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• gRNA Design and Cloning: At least two single guide RNAs (sgRNAs) targeting different exons of the SGF29 gene should be designed to minimize off-target effects. A non-targeting control (NTC) sgRNA is essential. sgRNAs are cloned into a lentiviral vector co-expressing Cas9 and a fluorescent marker (e.g., GFP or BFP) for selection.

• Lentivirus Production and Transduction: Lentivirus is produced in HEK293T cells by co-transfecting the sgRNA-Cas9 vector with packaging plasmids. The viral supernatant is harvested and used to transduce the target AML cell lines.

• Selection and Validation: Transduced cells are sorted based on fluorescent marker expression to enrich for the knockout population. Knockout efficiency is validated at the genomic level by Sanger sequencing or next-generation sequencing to detect indels, and at the protein level by Western blot analysis to confirm the absence of the SGF29 protein.

Cell Proliferation and Competition Assays

• Direct Proliferation Assay: SGF29 knockout and NTC control cells are seeded at the same density in multi-well plates. Cell viability is measured at different time points (e.g., every 2 days for 10 days) using a reagent like CellTiter-Glo®, which measures ATP levels.

• Competition Assay: SGF29 knockout cells (expressing a fluorescent marker) are mixed with parental or NTC control cells at a 1:1 ratio. The percentage of fluorescently-labeled cells in the co-culture is monitored over time by flow cytometry. A decrease in the percentage of knockout cells indicates a proliferation disadvantage.

Pharmacological Inhibition with Sgf29-IN-1

• Cell Treatment: Leukemia cell lines (e.g., MOLM13, MV4-11) are seeded in multi-well plates and treated with a range of concentrations of Sgf29-IN-1 (e.g., 0-20 µM) or DMSO as a vehicle control.

• Duration: Treatment duration can vary depending on the assay, for example, 72 hours for viability assays or shorter time points for signaling pathway analysis.

• Viability Assay: Cell viability after treatment is assessed using methods such as the CellTiter-Glo® assay.

RNA-Sequencing (RNA-seq)

• Sample Preparation: RNA is extracted from SGF29 knockout and NTC control cells, or from Sgf29-IN-1 treated and DMSO-treated cells. RNA quality is assessed, and libraries are prepared using a standard RNA-seq library preparation kit.

• Sequencing and Analysis: Libraries are sequenced on a platform like the Illumina HiSeq. The resulting data is aligned to the human reference genome, and differential gene expression analysis is performed to identify genes that are significantly up- or downregulated upon SGF29 inhibition or knockout.

Chromatin Immunoprecipitation (ChIP) for H3K9ac

• Cross-linking and Chromatin Preparation: Cells (SGF29 knockout vs. NTC, or Sgf29-IN-1 vs. DMSO treated) are cross-linked with formaldehyde. The cells are then lysed, and the chromatin is sheared into fragments of 200-500 bp by sonication.

• Immunoprecipitation: The sheared chromatin is incubated overnight with an antibody specific for H3K9ac. The antibody-chromatin complexes are then pulled down using protein A/G magnetic beads.

• DNA Purification and Analysis: The cross-links are reversed, and the DNA is purified. The enrichment of specific genomic regions (e.g., promoters of target genes) can be analyzed by qPCR, or a genome-wide analysis can be performed by sequencing (ChIP-seq).

In Vivo Xenograft Models

• Cell Implantation: Immunocompromised mice (e.g., NSG mice) are injected intravenously or subcutaneously with SGF29 knockout or NTC control leukemia cells. For inhibitor studies, mice are implanted with wild-type leukemia cells.

• Treatment Regimen (for Sgf29-IN-1): Once leukemia is established, mice are treated with Sgf29-IN-1 (e.g., 5 mg/kg, intraperitoneally, every other day) or a vehicle control.[1]

• Monitoring and Endpoint: Disease progression is monitored by bioluminescence imaging (if cells express luciferase) and by assessing peripheral blood for leukemia cell infiltration. The primary endpoint is typically overall survival.

References

• 1. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcriptional control of leukemogenesis by the chromatin reader SGF29 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. ashpublications.org [ashpublications.org]
• 5. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sgf29 Target Engagement Assays: Evaluating Sgf29-IN-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of target engagement assays for SAGA-associated factor 29 (Sgf29), a critical chromatin reader protein implicated in cancer. We focus on the characterization of Sgf29-IN-1 (also known as Cpd_DC60) , a selective inhibitor of the Sgf29 Tudor domain. This document outlines the experimental data supporting its target engagement and provides detailed methodologies for key assays.

Sgf29 Signaling Pathway and Therapeutic Rationale

Sgf29 is a key component of the Spt-Ada-Gcn5 acetyltransferase (SAGA) and Ada-Two-A-containing (ATAC) complexes.[1][2] Its tandem Tudor domains recognize and bind to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3), a mark associated with active gene promoters.[3][4] This interaction is crucial for recruiting the SAGA complex to chromatin, leading to the acetylation of histone H3, particularly at lysine 9 (H3K9ac).[3][5] This process facilitates the expression of target genes, including the proto-oncogene c-Myc.[3][5] Dysregulation of this pathway is associated with certain cancers, making Sgf29 an attractive therapeutic target.[3][5] Sgf29-IN-1 is a small molecule designed to inhibit the Tudor domain of Sgf29, thereby disrupting its chromatin binding and downstream signaling.[5][6]

Caption: Sgf29 signaling pathway and the inhibitory action of Sgf29-IN-1.

Quantitative Comparison of Sgf29-IN-1

Currently, Sgf29-IN-1 is the most prominently described selective small molecule inhibitor of Sgf29. While direct comparisons with other potent and selective Sgf29 inhibitors are limited in publicly available literature, its activity has been characterized using biochemical assays.

Compound	Assay Type	Target	IC50	Cell-Based Activity	Reference
Sgf29-IN-1 (DC60)	AlphaScreen	Sgf29 Tudor Domain 2 - H3K4me3 Interaction	6.4 µM	Inhibits H3K9 acetylation in MOLM13 and MV4-11 leukemia cells at 20 µM. Reduces Sgf29 protein levels and suppresses leukemia progression in mouse models.	[5][6]

Key Target Engagement Assay Methodologies

Several robust methods can be employed to measure the engagement of small molecules with Sgf29 in both biochemical and cellular contexts. Below are detailed protocols for three such assays.

AlphaScreen™ (Amplified Luminescent Proximity Homogeneous Assay)

This bead-based immunoassay is highly sensitive and suitable for high-throughput screening to quantify the inhibition of protein-protein interactions.

Experimental Protocol:

• Reagents and Setup:

  • Recombinant human Sgf29 protein (containing the tandem Tudor domains) with a His-tag.

  • Biotinylated histone H3 peptide trimethylated at lysine 4 (H3K4me3).

  • Streptavidin-coated Donor beads and Nickel Chelate Acceptor beads (PerkinElmer).

  • Assay Buffer: 25 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% BSA.

  • Perform the assay in a 384-well white OptiPlate.

• Assay Procedure:

  • Add 5 µL of Sgf29-IN-1 (or other test compounds) at various concentrations to the wells.

  • Add 5 µL of a mix of His-tagged Sgf29 and biotinylated H3K4me3 peptide to each well. Final concentrations should be empirically determined but can start at ~10-20 nM for each.

  • Incubate for 1 hour at room temperature.

  • Add 10 µL of a suspension of Donor and Acceptor beads (final concentration of 10 µg/mL each).

  • Incubate for 1 hour at room temperature in the dark.

  • Read the plate on an Envision plate reader or similar instrument capable of AlphaScreen detection.

• Data Analysis:

  • The signal generated is proportional to the amount of Sgf29-H3K4me3 interaction.

  • Inhibitor potency (IC50) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for the Sgf29 AlphaScreen assay.

Fluorescence Polarization (FP) Assay

FP is a solution-based, homogeneous technique that measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger protein.

Experimental Protocol:

• Reagents and Setup:

  • Recombinant human Sgf29 protein.

  • A fluorescently labeled (e.g., FITC) H3K4me3 peptide probe.

  • FP Assay Buffer: 20 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20.

  • Use a black, low-volume 384-well plate.

• Assay Procedure:

  • Add test compounds at various concentrations to the wells.

  • Add a fixed concentration of the fluorescent H3K4me3 peptide probe to all wells. The optimal concentration should be determined but is typically in the low nanomolar range.

  • Add a fixed concentration of Sgf29 protein. This concentration should be at or near the Kd of the protein-peptide interaction to ensure a significant polarization window.

  • Incubate for 30-60 minutes at room temperature, protected from light.

  • Measure fluorescence polarization using a plate reader equipped with appropriate filters for the chosen fluorophore.

• Data Analysis:

  • Binding of Sgf29 to the fluorescent peptide will increase the polarization value.

  • Competitive inhibitors will displace the fluorescent peptide, leading to a decrease in polarization.

  • Calculate IC50 values from the dose-response curves.

Caption: Workflow for the Sgf29 Fluorescence Polarization assay.

Cellular Thermal Shift Assay (CETSA™)

CETSA™ is a powerful method for verifying target engagement in a cellular environment. It is based on the principle that a protein's thermal stability is altered upon ligand binding.

Experimental Protocol:

• Cell Treatment and Heating:

  • Culture cells (e.g., MOLM13 or MV4-11) to a suitable density.

  • Treat cells with various concentrations of Sgf29-IN-1 or vehicle control for a defined period (e.g., 1-2 hours).

  • Harvest and resuspend the cells in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

  • Separate the soluble fraction (containing stabilized protein) from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

  • Collect the supernatant and analyze the amount of soluble Sgf29 by Western blotting or other quantitative protein detection methods like ELISA or mass spectrometry.

• Data Analysis:

  • Generate a "melting curve" by plotting the amount of soluble Sgf29 as a function of temperature.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and therefore, engagement.

  • Alternatively, an isothermal dose-response can be performed by heating all samples at a single, optimized temperature and varying the compound concentration to determine an EC50 for thermal stabilization.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA™).

Conclusion

The development of potent and selective inhibitors for Sgf29 holds promise for new therapeutic strategies in oncology. Sgf29-IN-1 has been identified as a valuable tool compound for probing the function of Sgf29. The target engagement assays detailed in this guide, including AlphaScreen, Fluorescence Polarization, and CETSA™, provide a robust framework for the identification and characterization of novel Sgf29 inhibitors. Each assay offers distinct advantages, from the high-throughput capability of AlphaScreen to the direct cellular target validation provided by CETSA™. The collective application of these methods will be instrumental in advancing the discovery of new epigenetic modulators for cancer therapy.

References

• 1. caymanchem.com [caymanchem.com]
• 2. BAY 299 (5970) by Tocris, Part of Bio-Techne [bio-techne.com]
• 3. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TAF1 inhibitor Bay-299 induces cell death in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SGF29 inhibitor DC60 | SGF29 inhibitor | Probechem Biochemicals [probechem.com]
• 6. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of Sgf29-IN-1 and Other Epigenetic Modifiers in Leukemia

For Researchers, Scientists, and Drug Development Professionals

In the landscape of epigenetic drug discovery, targeting specific components of chromatin-modifying complexes offers a promising avenue for therapeutic intervention, particularly in oncology. This guide provides a comparative analysis of Sgf29-IN-1, a selective inhibitor of the SAGA (Spt-Ada-Gcn5 acetyltransferase) complex-associated factor 29, against other classes of epigenetic modifiers with relevance to leukemia. We present a synthesis of available experimental data to facilitate an objective comparison of their performance and mechanisms of action.

Introduction to Sgf29 and its Inhibition

Sgf29 is a crucial component of the SAGA complex, a multi-subunit assembly that plays a vital role in transcriptional regulation through histone acetylation and deubiquitination.[1][2] Sgf29 functions as a "reader" of histone modifications, specifically recognizing and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3) through its tandem Tudor domains.[1][2][3][4] This binding is essential for recruiting the SAGA complex to target gene promoters, leading to the acetylation of histone H3, a mark associated with active gene expression.[1][3] Dysregulation of Sgf29 and the SAGA complex has been implicated in the pathogenesis of various cancers, including acute myeloid leukemia (AML), making it an attractive therapeutic target.[5]

Sgf29-IN-1 is a selective small molecule inhibitor that targets the Tudor domain of Sgf29, thereby disrupting its ability to bind to H3K4me3 and preventing the recruitment of the SAGA complex.[6] This leads to a reduction in histone H3 acetylation at target loci and has demonstrated anti-leukemic activity.[6][7]

Comparative Performance of Epigenetic Modifiers

To provide a clear comparison, the following tables summarize the in vitro potency (IC50 values) of Sgf29-IN-1 and other representative epigenetic modifiers in various leukemia cell lines. It is important to note that these values are compiled from different studies and direct head-to-head comparisons in the same experimental setup are limited.

Table 1: In Vitro Potency (IC50) of Sgf29-IN-1 in MLL-rearranged Leukemia Cell Lines

Compound	Target	Cell Line	IC50 (µM)	Reference
Sgf29-IN-1	Sgf29 Tudor Domain	MLL-r Leukemia	1 - 10	[7]

Table 2: In Vitro Potency (IC50) of BET Bromodomain Inhibitors in Leukemia Cell Lines

Compound	Target	Cell Line	IC50 (nM)	Reference
JQ1	BRD2/3/4	MOLM-14	45	[8]
JQ1	Kasumi-1	222	[8]
JQ1	MV4-11	245	[8]
JQ1	OCI-AML3	260	[8]
OTX015	BRD2/3/4	Multiple AML/ALL	Submicromolar	[6]

Table 3: In Vitro Potency (IC50) of DOT1L Inhibitors in MLL-rearranged Leukemia Cell Lines

Compound	Target	Cell Line	IC50 (nM)	Reference
EPZ-5676	DOT1L	MV4-11	3.5	[9]
SYC-522	DOT1L	MV4-11, MOLM13	Potent (Ki = 0.5 nM)	[10]
Compound 10	DOT1L	MLL-r cell lines	More potent than EPZ5676	[11][12]
Compound 11	DOT1L	MLL-r cell lines	More potent than EPZ5676	[11][12]

Table 4: In Vitro Potency (IC50) of HDAC Inhibitors in Leukemia Cell Lines

Compound	Target	Cell Line	IC50 (µM)	Reference
Belinostat	Pan-HDAC	Leukemia/NB	Variable	[13]
Hydrazostat	HDAC Class I	Leukemia/NB	Variable	[13]
Panobinostat	Pan-HDAC	Cancer cell lines	Lower than Vorinostat	[14]
Vorinostat	Pan-HDAC	Cancer cell lines	Variable	[15]
I13	HDAC1/2/3/6	Kasumi-1, KG-1, MOLM-13, NB4	0.44 - 0.71	[16]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided in DOT language for use with Graphviz.

References

• 1. A Non-Isotopic In Vitro Assay for Histone Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. embopress.org [embopress.org]
• 3. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ashpublications.org [ashpublications.org]
• 6. researchgate.net [researchgate.net]
• 7. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BET Bromodomain inhibition promotes De-repression of TXNIP and activation of ASK1-MAPK pathway in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potent inhibition of DOT1L as treatment of MLL-fusion leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DOT1L Inhibition Sensitizes MLL-Rearranged AML to Chemotherapy | PLOS One [journals.plos.org]
• 11. ashpublications.org [ashpublications.org]
• 12. Novel inhibitors of the histone methyltransferase DOT1L show potent antileukemic activity in patient-derived xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Selective Inhibition of HDAC Class I Sensitizes Leukemia and Neuroblastoma Cells to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. HDAC Inhibitors in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cpclab.uni-duesseldorf.de [cpclab.uni-duesseldorf.de]
• 16. The Histone Deacetylase Inhibitor I13 Induces Differentiation of M2, M3 and M5 Subtypes of Acute Myeloid Leukemia Cells and Leukemic Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potential of SGF29 Inhibition: A Comparative Guide to SGF29-IN-1 and Genetic Knockdown

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the experimental results obtained with the selective Sgf29 inhibitor, SGF29-IN-1 (also known as Cpd_DC60), and genetic knockdown of Sgf29. This guide summarizes key quantitative data, details experimental protocols, and visualizes the underlying biological pathways and experimental workflows.

SAGA-associated factor 29 (Sgf29) has emerged as a critical component of the Spt-Ada-Gcn5 acetyltransferase (SAGA) complex, a key regulator of gene expression. By recognizing and binding to di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3), Sgf29 plays a pivotal role in recruiting the SAGA complex to target gene promoters, leading to histone H3 acetylation and subsequent transcriptional activation. Dysregulation of this pathway has been implicated in various diseases, including cancer, making Sgf29 an attractive therapeutic target.

This guide focuses on SGF29-IN-1, a selective inhibitor of the Sgf29 Tudor domain, and compares its pharmacological effects to the well-established genetic method of Sgf29 depletion.

Quantitative Data Summary

The following table summarizes the key quantitative data comparing the effects of SGF29-IN-1 and Sgf29 genetic knockdown on various cellular and molecular parameters.

Parameter	SGF29-IN-1 (Cpd_DC60)	Sgf29 Genetic Knockdown (shRNA/CRISPR)	Reference
Target Engagement	Disrupts SGF29-TTD/H3K4me3 interaction	Complete or partial loss of Sgf29 protein	[1]
Histone Acetylation	Reduction in global H3K9 acetylation	Reduction in global H3K9, H3K14, and H3K18 acetylation	[1][2]
Gene Expression	Suppression of RPL8 and RPS2 expression. Downregulation of MYC and its target genes.	Downregulation of key AML oncogenes including HOX/MEIS and MYC targets.	[1][3]
Cellular Phenotype	Inhibition of leukemia cell proliferation.	Increased disease latency in AML models.	[3][4]
In Vivo Efficacy	Reduces leukemia progression in mouse models (5 mg/kg, i.p.)	Impaired leukemogenesis in AML models.	[4][5]

Signaling Pathway and Mechanism of Action

Sgf29 acts as a crucial reader of the histone code, linking H3K4 methylation to histone acetylation and gene transcription. The following diagram illustrates the canonical Sgf29-mediated signaling pathway and the points of intervention for SGF29-IN-1 and genetic knockdown.

Caption: Sgf29 binds to H3K4me2/3, recruiting the SAGA complex to promote histone acetylation and gene expression. SGF29-IN-1 blocks the binding of Sgf29 to the histone mark, while genetic knockdown removes the Sgf29 protein altogether.

Experimental Workflows

The following diagrams illustrate the general workflows for key experiments used to characterize Sgf29 inhibitors.

Biochemical Inhibition Assay Workflow

Caption: Workflow for the AlphaScreen assay to quantify the inhibitory effect of SGF29-IN-1 on the Sgf29-H3K4me3 interaction.

Cellular Target Engagement Workflow

Caption: The Cellular Thermal Shift Assay (CETSA) workflow to confirm target engagement of SGF29-IN-1 in a cellular context.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) for Sgf29 Inhibition

This biochemical assay is used to quantify the interaction between the Sgf29 Tudor domain and H3K4me3 peptides and to determine the IC50 of inhibitors like SGF29-IN-1.

Materials:

• Recombinant His-tagged Sgf29 tandem Tudor domain (TTD)

• Biotinylated H3K4me3 peptide

• SGF29-IN-1 (or other test compounds)

• AlphaScreen™ Glutathione Donor Beads

• AlphaScreen™ Nickel Chelate Acceptor Beads

• Assay buffer (e.g., 25 mM HEPES pH 7.4, 100 mM NaCl, 0.1% BSA)

• 384-well microplates

Protocol:

• Prepare serial dilutions of SGF29-IN-1 in assay buffer.

• In a 384-well plate, add the test compound dilutions.

• Add a solution of recombinant Sgf29-TTD to each well.

• Incubate for 30 minutes at room temperature.

• Add the biotinylated H3K4me3 peptide to all wells.

• Incubate for 1 hour at room temperature.

• In subdued light, add a mixture of AlphaScreen™ Donor and Acceptor beads.

• Incubate for 1-2 hours at room temperature in the dark.

• Read the plate on an AlphaScreen-compatible plate reader. The signal is inversely proportional to the inhibitory activity of the compound.

Cellular Thermal Shift Assay (CETSA)

CETSA is a method to assess the target engagement of a compound in a cellular environment by measuring changes in the thermal stability of the target protein.

Materials:

• Cell line of interest (e.g., MOLM13)

• SGF29-IN-1

• Cell lysis buffer (containing protease inhibitors)

• Antibody against Sgf29

• SDS-PAGE and Western blotting reagents

Protocol:

• Culture cells to the desired density.

• Treat cells with SGF29-IN-1 or vehicle control for a specified time (e.g., 1-2 hours).

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling to 4°C.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Carefully collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble Sgf29 in each sample by Western blotting using an anti-Sgf29 antibody. An increase in the thermal stability of Sgf29 in the presence of the inhibitor indicates target engagement.

Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)

ChIP-seq is used to identify the genome-wide localization of Sgf29 and to assess how this is affected by inhibitor treatment, as well as to analyze changes in histone modifications like H3K9ac.

Materials:

• Cells treated with SGF29-IN-1 or vehicle

• Formaldehyde for cross-linking

• Chromatin shearing equipment (e.g., sonicator)

• Anti-Sgf29 or anti-H3K9ac antibody

• Protein A/G magnetic beads

• Buffers for washing and elution

• Reagents for reverse cross-linking and DNA purification

• DNA library preparation kit for sequencing

Protocol:

• Cross-link proteins to DNA in treated and control cells with formaldehyde.

• Lyse the cells and shear the chromatin into small fragments (200-500 bp) by sonication.

• Immunoprecipitate the chromatin with an antibody specific to Sgf29 or the histone modification of interest.

• Capture the antibody-chromatin complexes with protein A/G beads.

• Wash the beads to remove non-specifically bound chromatin.

• Elute the chromatin from the beads and reverse the cross-links.

• Purify the immunoprecipitated DNA.

• Prepare a DNA library from the purified DNA and perform high-throughput sequencing.

• Analyze the sequencing data to identify regions of the genome enriched for Sgf29 binding or the specific histone mark.

RNA Sequencing (RNA-seq)

RNA-seq is used to analyze the global changes in gene expression following treatment with an Sgf29 inhibitor or genetic knockdown of Sgf29.

Materials:

• Cells treated with SGF29-IN-1 or vehicle, or cells with Sgf29 knockdown

• RNA extraction kit

• DNase I

• RNA library preparation kit

• High-throughput sequencer

Protocol:

• Isolate total RNA from the different cell populations.

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Assess the quality and quantity of the RNA.

• Prepare RNA sequencing libraries, which typically involves mRNA purification, fragmentation, reverse transcription to cDNA, and adapter ligation.

• Perform high-throughput sequencing of the prepared libraries.

• Analyze the sequencing data, which includes read alignment to a reference genome, quantification of gene expression levels, and differential gene expression analysis between the different conditions.

Conclusion

This guide provides a comparative overview of the currently available data for the Sgf29 inhibitor SGF29-IN-1 and the genetic knockdown of Sgf29. While SGF29-IN-1 demonstrates promising activity in preclinical models by phenocopying several key effects of genetic Sgf29 depletion, further studies are warranted to fully elucidate its therapeutic potential. The provided experimental protocols offer a foundation for researchers to independently validate these findings and to explore the broader implications of Sgf29 inhibition in various disease contexts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Therapeutic targeting Tudor domains in leukemia via CRISPR-Scan Assisted Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Sgf29-IN-1

This document provides critical safety and logistical information for researchers, scientists, and drug development professionals working with Sgf29-IN-1. The following procedural guidance is designed to ensure safe handling, storage, and disposal of this selective inhibitor of the Spt-Ada-Gcn5 acetyltransferase (SAGA)–associated factor 29 (SGF29)-Tudor domain.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling Sgf29-IN-1, based on standard laboratory safety practices for similar chemical compounds.

Protection Type	Recommended Equipment	Purpose
Eye Protection	Safety goggles with side-shields	Protects against splashes and airborne particles.
Hand Protection	Protective gloves (e.g., nitrile)	Prevents skin contact with the compound.
Body Protection	Impervious laboratory coat	Provides a barrier against accidental spills.
Respiratory Protection	Suitable respirator	Recommended when handling the compound as a powder or when ventilation is inadequate to avoid inhalation of dust or aerosols.

Immediate Safety Measures

In the event of accidental exposure, immediate and appropriate action is crucial. The following table outlines first aid procedures.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with large amounts of water, separating eyelids to ensure thorough rinsing. Remove contact lenses if present and easy to do so. Seek prompt medical attention.
Skin Contact	Thoroughly rinse the affected skin area with plenty of water. Remove contaminated clothing and shoes. If irritation persists, seek medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide respiratory support. Avoid mouth-to-mouth resuscitation. Seek immediate medical attention.
Ingestion	Wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.

Operational and Disposal Plans

Proper operational procedures and disposal methods are essential for maintaining a safe laboratory environment and ensuring regulatory compliance.

Handling and Storage

Precautions for Safe Handling:

• Avoid contact with skin, eyes, and clothing.

• Prevent the formation of dust and aerosols.

• Ensure adequate ventilation in the work area. A chemical fume hood is recommended.

• Use all personal protective equipment as outlined above.

Conditions for Safe Storage:

• Stock Solutions: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month[1].

• Aliquot the solution after preparation to avoid repeated freeze-thaw cycles.

• Keep the container tightly closed in a dry and well-ventilated place.

Accidental Release Measures

In case of a spill, follow these steps to mitigate the hazard:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an absorbent material, such as diatomite or universal binders, to contain the spill.

• Clean: Decontaminate surfaces and equipment by scrubbing with alcohol.

• Dispose: Collect all contaminated materials into a sealed container for proper disposal according to local regulations.

• Prevent Further Leakage: If possible and safe to do so, prevent further spillage. Keep the product away from drains and water courses.

Disposal Plan

Dispose of Sgf29-IN-1 and any contaminated materials in accordance with all applicable local, state, and federal regulations. Do not allow the chemical to enter drains or the environment.

Experimental Protocols

Sgf29-IN-1 is a selective inhibitor of the SGF29 Tudor domain and has been shown to block the acetylation of H3K9 in leukemia cells[1].

Preparation of Stock Solutions

For experimental use, Sgf29-IN-1 can be dissolved in solvents such as DMSO or 1 M HCl[2].

In Vivo Administration Protocol Example

While specific experimental designs will vary, a published study provides the following protocol for in vivo use in a mouse model of leukemia:

• Dosage: 5 mg/kg.

• Administration: Intraperitoneal (i.p.) injection every other day for 35 days[1].

• Vehicle: A common vehicle for in vivo administration involves a multi-component solvent system. An example protocol to prepare a working solution is as follows:

  • Start with a stock solution of Sgf29-IN-1 in DMSO.

  • For a 1 mL working solution, combine 100 µL of the DMSO stock with 900 µL of corn oil and mix thoroughly[1]. Other potential vehicles include a mixture of PEG300, Tween-80, and saline[1].

Signaling Pathway and Mechanism of Action

Sgf29-IN-1 functions by inhibiting the SGF29 protein, a key component of the SAGA histone acetyltransferase complex. SGF29 acts as a "reader" of histone modifications, specifically recognizing di- and tri-methylated lysine 4 on histone H3 (H3K4me2/3)[3][4][5][6]. This binding is a critical step for recruiting the SAGA complex to gene promoters, which then leads to the acetylation of other histone residues, such as H3K9, promoting gene transcription[3]. By inhibiting SGF29, Sgf29-IN-1 prevents the recruitment of the SAGA complex, leading to a decrease in histone acetylation and the suppression of target gene expression. This mechanism is particularly relevant in certain cancers, like leukemia, where these pathways are dysregulated[1].

Caption: Mechanism of Sgf29-IN-1 action in inhibiting gene transcription.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. embopress.org [embopress.org]
• 6. Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]